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2-(2-Chloroethanesulfonyl)ethan-1-amine Documentation Hub

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  • Product: 2-(2-Chloroethanesulfonyl)ethan-1-amine
  • CAS: 139261-28-2

Core Science & Biosynthesis

Foundational

Mechanism of Action and Application of 2-(2-Chloroethanesulfonyl)ethan-1-amine as a Masked Vinyl Sulfone

Executive Summary In the development of Targeted Covalent Inhibitors (TCIs) and precision bioconjugates, the stability of the electrophilic warhead during complex multi-step synthesis is a critical bottleneck. Highly rea...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the development of Targeted Covalent Inhibitors (TCIs) and precision bioconjugates, the stability of the electrophilic warhead during complex multi-step synthesis is a critical bottleneck. Highly reactive warheads often suffer from premature degradation, off-target polymerization, or hydrolysis. 2-(2-Chloroethanesulfonyl)ethan-1-amine serves as an elegant solution to this problem. It functions as a heterobifunctional linker featuring a primary amine for payload attachment and a "masked" vinyl sulfone (the chloroethyl sulfone group) that remains inert until deliberately activated.

As a Senior Application Scientist, I have designed this technical guide to deconstruct the chemical mechanism of action of this precursor. By understanding the causality behind its base-catalyzed


-elimination and subsequent Michael addition, researchers can engineer self-validating workflows that guarantee high-yield, site-specific cysteine bioconjugation without compromising warhead integrity.

Mechanistic Principles of the Masked Electrophile

The utility of 2-(2-Chloroethanesulfonyl)ethan-1-amine relies on a two-stage chemical transformation: an activation phase and a conjugation phase.

The E1cB -Elimination (Activation)

Under acidic to neutral conditions (pH


 7.0), the chloroethyl sulfone moiety is highly stable[1]. The strong electron-withdrawing nature of the sulfonyl group (

) significantly acidifies the protons on the adjacent

-carbon. When the environment is shifted to mildly basic conditions (pH > 7.5), a hydroxide ion or buffer base abstracts this

-proton, generating a sulfone-stabilized carbanion. This intermediate rapidly expels the chloride leaving group from the

-carbon via an E1cB (Elimination Unimolecular conjugate Base) mechanism, yielding the highly reactive

-unsaturated vinyl sulfone.
Thiol-Selective Michael Addition (Conjugation)

Once generated, the vinyl sulfone acts as a potent Michael acceptor. According to Hard-Soft Acid-Base (HSAB) theory, vinyl sulfones are "soft" electrophiles. Because of the soft nature of this electrophile, it is highly chemoselective for "soft" nucleophiles like cysteine thiolates, even in the presence of "hard" nucleophiles such as lysine amines or serine hydroxyls[]. The thiolate attacks the electrophilic


-carbon, pushing electrons toward the sulfonyl group, followed by protonation to form a highly stable, irreversible thioether bond. Unlike maleimide-derived thioethers, which can undergo retro-Michael reactions in systemic circulation, vinyl sulfone adducts exhibit exceptional physiological stability[3].

MOA A Chloroethyl Sulfone (Stable Precursor) B Base-Catalyzed β-Elimination A->B pH > 7.5 - HCl C Vinyl Sulfone (Michael Acceptor) B->C E Thioether Adduct (Irreversible) C->E Michael Addition D Protein Cysteine (Soft Nucleophile) D->E Nucleophilic Attack

Pathway of chloroethyl sulfone activation and subsequent thiol-reactive bioconjugation.

Causality in Experimental Design: Why Use a Precursor?

A common question in bioconjugation is: Why not synthesize and store the vinyl sulfone directly?

Direct functionalization of a primary amine on an active vinyl sulfone often leads to unwanted side reactions, including spontaneous polymerization or degradation during chromatographic purification. By utilizing 2-(2-Chloroethanesulfonyl)ethan-1-amine, we decouple the payload attachment from the warhead activation.

By maintaining the pH at 6.5 during the initial amine-coupling phase, the chloroethyl group remains completely inert. This allows for harsh coupling conditions or prolonged reaction times. Only after the payload is securely attached and purified do we shift the pH to trigger the elimination, generating the active warhead in situ exactly when the target protein is ready.

Quantitative Kinetics and Selectivity

To optimize reaction conditions, we must balance the rate of elimination with the selectivity of the Michael addition. The table below summarizes the kinetic parameters that dictate our protocol design.

ParameterOptimal ConditionObserved ValueMechanistic Causality
Precursor Stability pH

7.0
>99% intact at 24hProtonation of

-carbon prevents E1cB elimination[1].
Elimination Kinetics pH 8.0 – 8.5

min
Hydroxide abundance drives rapid

-deprotonation.
Conjugation Rate pH 7.5

min

Balances thiolate nucleophilicity with vinyl sulfone stability[4].
Chemoselectivity pH 7.0 – 8.0Thiol > Amine (>100:1)HSAB theory: Soft electrophile prefers soft nucleophile[].

Self-Validating Experimental Workflow

To ensure scientific integrity, a bioconjugation protocol cannot rely on blind faith; it must be a self-validating system. The following methodology incorporates real-time analytical feedback loops to confirm both the chemical transformation of the precursor and the stoichiometry of the final conjugate.

Phase I: Payload Functionalization (Amine Targeting)
  • Reaction Setup: Dissolve 2-(2-Chloroethanesulfonyl)ethan-1-amine hydrochloride in 100 mM MES buffer, pH 6.5.

  • Coupling: Add 1.1 equivalents of an NHS-ester functionalized payload (e.g., a fluorophore or small molecule drug).

  • Causality: MES buffer at pH 6.5 maintains a slightly acidic environment. This ensures the primary amine is sufficiently deprotonated to attack the NHS-ester, while the chloroethyl sulfone remains completely intact, preventing premature activation.

  • Purification: Isolate the intermediate via preparative HPLC.

Phase II: In Situ Activation (The -Elimination)
  • Buffer Exchange: Resuspend the purified intermediate in 100 mM Sodium Borate buffer, pH 8.5.

  • Incubation: Incubate at room temperature for 30 minutes.

  • Causality: The shift to pH 8.5 provides the necessary hydroxide concentration to abstract the

    
    -proton, driving the E1cB elimination of HCl to reveal the vinyl sulfone.
    
  • Self-Validation Check (Activation): Analyze a 1

    
    L aliquot via LC-MS. Validation criteria:  The mass must shift by exactly -36.5 Da (loss of HCl) compared to the Phase I product, confirming quantitative conversion to the active warhead.
    
Phase III: Target Bioconjugation (Michael Addition)
  • pH Adjustment: Adjust the solution pH down to 7.5 using dilute HCl.

  • Causality: Lowering the pH from 8.5 to 7.5 maximizes cysteine chemoselectivity. At pH 7.5, cysteines (pKa ~8.3) are partially deprotonated to reactive thiolates, while lysines (pKa ~10.5) remain heavily protonated and unreactive.

  • Conjugation: Add the target protein (containing a free cysteine) at a 1:5 (Protein:Linker) molar ratio. Incubate for 2 hours at room temperature.

  • Self-Validation Check A (Active Site Occupancy): React an aliquot with Ellman's reagent (DTNB). Validation criteria: The absence of absorbance at 412 nm confirms the complete depletion of free thiols.

  • Self-Validation Check B (Stoichiometry): Run Intact Mass LC-MS on the protein. Validation criteria: A single, distinct mass shift corresponding to the exact mass of the Linker-Payload confirms 1:1 stoichiometric covalent binding without off-target poly-alkylation.

Workflow Step1 1. Payload Coupling (pH 6.5, Amine Reactivity) Step2 2. In Situ Activation (pH 8.5, E1cB Elimination) Step1->Step2 Buffer Exchange Step3 3. Bioconjugation (pH 7.5, Thiol Addition) Step2->Step3 Add Target Protein Val1 Validation A: Ellman's Assay Step3->Val1 Monitor Free Thiols Val2 Validation B: Intact Mass LC-MS Step3->Val2 Confirm Mass Shift End Verified Covalent Conjugate Val1->End [Thiol] Depletion Val2->End Exact Mass Match

Self-validating experimental workflow for in situ vinyl sulfone generation and conjugation.

References
  • [] Title: Cysteine-polymer Conjugation Technologies | Source: BOC Sciences | URL:

  • [1] Title: Improved Preparation and Application of Poly(Ethylene Glycol) Vinyl Sulfone | Source: ResearchGate | URL: 1

  • [4] Title: Reactivity and Kinetics of Vinyl Sulfone-Functionalized Self-Assembled Monolayers for Bioactive Ligand Immobilization | Source: ResearchGate | URL: 4

  • [3] Title: Therapeutic Protein–Polymer Conjugates: Advancing Beyond PEGylation | Source: ACS Publications | URL: 3

Sources

Exploratory

Reactivity Profile of Chloroethyl Sulfone Amines in Bioconjugation: A Mechanistic and Practical Guide

Executive Summary In the rapidly evolving landscape of bioconjugation, achieving site-selective modification of polyfunctional proteins remains a critical challenge. Chloroethyl sulfone (CES) amines—often utilized as het...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the rapidly evolving landscape of bioconjugation, achieving site-selective modification of polyfunctional proteins remains a critical challenge. Chloroethyl sulfone (CES) amines—often utilized as heterobifunctional linkers (e.g., CES-PEG-Amine)—offer a sophisticated solution. Unlike highly reactive electrophiles that suffer from poor shelf-life or hydrolytic instability, the CES moiety acts as a stable "pro-reactive" handle. Upon controlled base-catalyzed activation, it converts into a vinyl sulfone (VS), a highly chemoselective electrophile that targets cysteine residues with exceptional precision. This whitepaper explores the mechanistic reactivity profile of CES linkers, detailing the causality behind their kinetic behavior, and provides self-validating experimental protocols for drug development professionals.

Mechanistic Grounding: The "Pro-Reactive" Advantage

The utility of chloroethyl sulfone in bioconjugation stems from its inherent stability in neutral aqueous solutions and organic solvents. Direct use of highly reactive electrophiles often leads to premature degradation, polymerization, or unwanted cross-reactivity during long-term storage. CES circumvents this by acting as a masked electrophile.

When exposed to a mildly basic environment (pH > 7.5), the CES group undergoes a


-elimination reaction, shedding a chloride ion and a proton to generate the active vinyl sulfone (VS) species[1]. This in situ activation allows researchers to precisely control the onset of reactivity.

MechanisticPathway CES Chloroethyl Sulfone (CES) Stable Precursor VS Vinyl Sulfone (VS) Reactive Electrophile CES->VS Base (pH > 7.5) - HCl Thiol Thioether Adduct (Target: Cysteine) VS->Thiol R-SH (pH 7.0-8.0) Fast Michael Addition Amine Secondary Amine Adduct (Off-Target: Lysine) VS->Amine R-NH2 (pH > 9.0) Slow Reaction (>100h)

Fig 1. Base-catalyzed activation of chloroethyl sulfone and subsequent chemoselective Michael addition.

Chemoselectivity and the HSAB Principle

The defining characteristic of the activated vinyl sulfone is its strict chemoselectivity, which can be explained through the Hard and Soft Acids and Bases (HSAB) theory. The VS group is a "soft" electrophile. Consequently, it preferentially reacts with "soft" nucleophiles, such as the thiolate anion of cysteine, via a rapid Michael addition[2].

Conversely, primary amines (such as the


-amino group of lysine) are "hard" nucleophiles. While VS can theoretically react with amines, the kinetics are highly unfavorable at physiological or mildly basic pH. At pH 7.0–8.0, lysine residues are predominantly protonated (ammonium, pKa ~10.5) and non-nucleophilic. Even at elevated pH (e.g., pH 9.3), the reaction between VS and lysine is exceedingly slow, often requiring over 100 hours to reach completion[1]. This kinetic disparity ensures that CES-derived linkers can achieve near-perfect site-selectivity for cysteine, preserving the protein's native tertiary structure and biological activity.
Quantitative Reactivity Profile

Table 1: Reactivity Comparison of Activated Vinyl Sulfone (VS)

ParameterTarget: Cysteine (Thiol)Off-Target: Lysine (Primary Amine)
Nucleophile Classification Soft NucleophileHard Nucleophile
Optimal Reaction pH 7.0 – 8.0> 9.0
Relative Kinetics (

)
Fast (Minutes to Hours)Very Slow (> 100 Hours)
Reaction Mechanism Michael AdditionMichael Addition
Resulting Bond ThioetherSecondary Amine
In Vivo Stability Excellent (No retro-Michael)Good

Therapeutic Implications: Overcoming the Maleimide Liability

In the development of therapeutic protein-polymer conjugates and Antibody-Drug Conjugates (ADCs), the stability of the bioconjugation linkage is paramount. Historically, maleimide-thiol chemistry has been the industry standard. However, maleimide-derived thiosuccinimide linkages are susceptible to retro-Michael exchange in systemic circulation, transferring the payload to serum albumin or reactive thiols like glutathione.

The thioether bond formed by the vinyl sulfone (derived from CES) is fundamentally different. It is highly stable in vivo and does not undergo retro-Michael addition[3]. This permanent covalent attachment significantly reduces off-target toxicity and improves the pharmacokinetic profile of the therapeutic construct.

Self-Validating Experimental Protocols

To leverage the full potential of CES-amine linkers, the experimental workflow must account for the two-step nature of the chemistry: activation and conjugation. The following protocol is designed as a self-validating system, ensuring that each phase of the reaction can be independently verified.

ExperimentalWorkflow PrepLinker 1A. Linker Activation Incubate CES at pH 8.0-8.5 In situ conversion to Vinyl Sulfone Conjugation 2. Bioconjugation Mix activated linker and protein Incubate 2-4h at RT PrepLinker->Conjugation PrepProtein 1B. Protein Preparation Reduce disulfides (TCEP) Desalt into pH 7.5-8.0 buffer PrepProtein->Conjugation Quench 3. Quenching Add excess β-mercaptoethanol Neutralize unreacted electrophiles Conjugation->Quench Purify 4. Validation & Purification Quantify via Ellman's Assay Isolate via SEC or Dialysis Quench->Purify

Fig 2. Standardized workflow for in situ activation and bioconjugation of CES-linkers.

Step-by-Step Methodology: Cysteine-Selective Conjugation

Step 1: Linker Activation (In Situ


-Elimination) 
  • Action: Dissolve the CES-PEG-Amine linker in 100 mM Sodium Borate buffer, pH 8.5. Incubate at room temperature for 60 minutes.

  • Causality: The elevated pH accelerates the elimination of HCl, converting the stable CES into the reactive VS electrophile. Crucial Note: Do not use Tris buffer, as its primary amine can act as a competing nucleophile during prolonged storage or activation.

Step 2: Protein Preparation

  • Action: Reduce the target protein using 10 molar equivalents of TCEP for 2 hours. Desalt the protein into 100 mM Sodium Phosphate buffer, pH 7.5, containing 5 mM EDTA.

  • Causality: EDTA is mandatory; it chelates trace heavy metals in the buffer, preventing the spontaneous re-oxidation of free thiols into non-nucleophilic disulfides.

Step 3: Chemoselective Conjugation

  • Action: Mix the activated VS-linker (5–10 molar equivalents) with the reduced protein. Incubate at room temperature for 2 to 4 hours.

  • Causality: Maintaining the pH strictly at 7.5 ensures the cysteine thiol is sufficiently deprotonated (thiolate) for a rapid Michael addition, while lysine primary amines remain fully protonated and unreactive.

Step 4: Self-Validation and Quenching

  • Action (Validation): Remove a small aliquot and perform an Ellman’s Assay (using DTNB). The quantitative disappearance of free thiols compared to a pre-conjugation baseline confirms successful covalent modification.

  • Action (Quench): Add a 50-fold excess of

    
    -mercaptoethanol or DTT to the main reaction mixture for 15 minutes.
    
  • Causality: The quench neutralizes any unreacted VS groups, preventing off-target reactions during the concentration or purification phases.

Step 5: Purification

  • Action: Isolate the bioconjugate using Size Exclusion Chromatography (SEC) or extensive dialysis against PBS to remove the quenched linker and excess reductant.

References

  • Morpurgo, M., Veronese, F. M., Kachensky, D., & Harris, J. M. "Preparation and Characterization of Poly(ethylene glycol) Vinyl Sulfone." Bioconjugate Chemistry, 1996. [Link]

  • Canalle, L. A., Löwik, D. W. P. M., & van Hest, J. C. M. "Polypeptide–polymer bioconjugates." Chemical Society Reviews, 2010. [Link]

  • Pelegri-O'Day, E. M., Lin, E. W., & Maynard, H. D. "Therapeutic Protein–Polymer Conjugates: Advancing Beyond PEGylation." Journal of the American Chemical Society, 2014. [Link]

Sources

Foundational

Understanding the Michael acceptor potential of 2-(2-Chloroethanesulfonyl)ethan-1-amine

An In-Depth Technical Guide to the Michael Acceptor Potential of 2-(2-Chloroethanesulfonyl)ethan-1-amine: A Pro-Electrophile Strategy Executive Summary In the landscape of covalent drug discovery and chemical biology, th...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Michael Acceptor Potential of 2-(2-Chloroethanesulfonyl)ethan-1-amine: A Pro-Electrophile Strategy

Executive Summary

In the landscape of covalent drug discovery and chemical biology, the precise control of reactivity is paramount. Michael acceptors are a cornerstone of this field, enabling the formation of stable, covalent bonds with biological nucleophiles. This guide delves into the specific chemical nature and reactivity of 2-(2-Chloroethanesulfonyl)ethan-1-amine, a compound that functions not as a direct Michael acceptor, but as a stable, masked precursor—a "pro-electrophile." We will explore its mechanism of activation via base-catalyzed elimination to form a highly reactive vinyl sulfone intermediate. This document provides a comprehensive overview of its underlying chemistry, detailed experimental protocols for evaluating its reactivity, and critical insights into its potential applications and safety considerations for researchers, scientists, and drug development professionals.

The Strategic Importance of Michael Acceptors in Covalent Chemistry

The Michael addition reaction, a conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a fundamental transformation in organic chemistry.[1] In recent years, this reaction has been extensively leveraged in drug design to create covalent inhibitors that can offer enhanced potency, prolonged duration of action, and the ability to target shallow binding pockets.

Among the various classes of Michael acceptors, vinyl sulfones have emerged as particularly effective electrophilic warheads.[2][3] They are recognized for their high reactivity and selectivity, often reacting more rapidly and selectively with thiols (such as cysteine residues in proteins) compared to other common acceptors like acrylates.[3][4] This reactivity profile makes them highly valuable for developing targeted covalent therapeutics.[5]

Unmasking the Reactivity: The Chemistry of 2-(2-Chloroethanesulfonyl)ethan-1-amine

A Tale of Two Forms: The Precursor and the Active Electrophile

At first glance, the saturated alkyl chain in 2-(2-Chloroethanesulfonyl)ethan-1-amine suggests a lack of Michael acceptor capability. However, its true potential lies in its ability to be converted in situ into a potent electrophile. The core of its functionality rests on the 2-chloroethanesulfonyl group, which serves as a stable precursor to a vinyl sulfone.

Table 1: Physicochemical Properties of 2-(2-Chloroethanesulfonyl)ethan-1-amine Hydrochloride

PropertyValue
Chemical Formula C₄H₁₀ClNO₂S·HCl
Molecular Weight 209.10 g/mol
CAS Number 85739-74-8[6]
Synonyms 2-Aminoethyl 2-chloroethyl sulfone hydrochloride[6]
Mechanism of Activation: A Base-Catalyzed Elimination

The conversion from the stable chloroethyl sulfone precursor to the active vinyl sulfone occurs through a base-catalyzed elimination reaction. Under basic or even neutral physiological conditions (pH ~7.4), a proton on the carbon alpha to the sulfone group is abstracted. This initiates the elimination of the chloride ion, resulting in the formation of a double bond and generating the highly reactive "2-aminoethyl vinyl sulfone" intermediate. The presence of the primary amine in the molecule introduces an interesting possibility of intramolecular catalysis, although the compound is typically supplied as a hydrochloride salt to enhance stability and prevent premature reaction.

Activation Mechanism cluster_0 Precursor Molecule cluster_1 Active Michael Acceptor start 2-(2-Chloroethanesulfonyl)ethan-1-amine end 2-Aminoethyl Vinyl Sulfone start->end E2 Elimination reagent + Base (e.g., OH⁻) products + Cl⁻ + H₂O Experimental Workflow prep 1. Prepare Solutions - Precursor in Buffer (pH 7.4) - Nucleophile (e.g., GSH) in Buffer initiate 2. Initiate Reaction Mix precursor and nucleophile solutions at t=0 prep->initiate sample 3. Time-Course Sampling Aliquot reaction mixture at defined time points initiate->sample quench 4. Quench & Dilute Stop reaction with acid (e.g., formic acid) and dilute for analysis sample->quench analysis 5. Instrumental Analysis quench->analysis lcms LC-MS (Kinetics & Adduct ID) analysis->lcms nmr ¹H-NMR (Structural Confirmation) analysis->nmr

Sources

Exploratory

Thermodynamic stability of 2-(2-Chloroethanesulfonyl)ethan-1-amine derived adducts

Thermodynamic Stability and Kinetic Profiling of 2-(2-Chloroethanesulfonyl)ethan-1-amine Derived Adducts Executive Summary This technical guide provides a comprehensive analysis of the thermodynamic stability of adducts...

Author: BenchChem Technical Support Team. Date: March 2026

Thermodynamic Stability and Kinetic Profiling of 2-(2-Chloroethanesulfonyl)ethan-1-amine Derived Adducts

Executive Summary This technical guide provides a comprehensive analysis of the thermodynamic stability of adducts derived from 2-(2-Chloroethanesulfonyl)ethan-1-amine (CESA). CESA functions as a "masked" vinyl sulfone reagent, widely utilized in bioconjugation and drug discovery to target cysteine residues. While vinyl sulfone adducts are traditionally regarded as irreversible, CESA-derived adducts exhibit a unique thermodynamic vulnerability: a competing intramolecular cyclization pathway leading to thiomorpholine 1,1-dioxide . This guide details the mechanistic competition between protein conjugation and this thermodynamic sink, providing experimental protocols to quantify adduct stability and residence time.

Core Chemical Mechanism & Reactivity

To understand the stability of the adducts, one must first define the reactive species. CESA is not the direct electrophile; it is a precursor that generates a reactive vinyl sulfone upon exposure to physiological pH.

The Activation Pathway

Under basic conditions (pH > 7.0), CESA undergoes


-elimination of hydrogen chloride to form 2-aminoethyl vinyl sulfone (AEVS) .


The sulfone group (


) strongly withdraws electrons, activating the double bond for Michael addition.
The Bifurcated Reaction Landscape

Once generated, the AEVS intermediate faces two competing pathways:

  • Intermolecular Michael Addition (Path A): Reaction with biological nucleophiles (e.g., Cysteine thiols) to form the desired bio-adduct.

  • Intramolecular Cyclization (Path B): The terminal amine attacks the vinyl group to form thiomorpholine 1,1-dioxide , a thermodynamically stable, non-reactive heterocycle.

This competition is the critical determinant of adduct stability. While the protein adduct is kinetically favored at high protein concentrations, the cyclic product represents the thermodynamic sink .

Thermodynamic Stability Analysis

The "Sink Effect" and Reversibility

Standard vinyl sulfone adducts (Thioether-Sulfones) are often described as "irreversible" because the retro-Michael reaction is slow and the equilibrium favors the adduct. However, CESA adducts are distinct.

  • Equilibrium:

    
    
    
  • Irreversible Drain:

    
    
    

Because the formation of the 6-membered thiomorpholine ring is highly favorable (


) and effectively irreversible under physiological conditions, any AEVS released via the retro-Michael pathway is instantly sequestered. Over time, this "Sink Effect" drives the complete dissociation of the protein adduct, making CESA adducts pseudo-irreversible  or slowly reversible  depending on the timescale.
Quantitative Stability Metrics
ParameterValue / TrendImplication
Adduct Bond Energy ~85 kcal/mol (C-S)High thermal stability; dissociation requires catalysis or base.
Retro-Michael Rate (

)
pH-dependent (faster at pH > 8)Adducts are stable at acidic pH; unstable in basic buffers.
Cyclization Rate (

)
Fast (

mins to hours)
Rapidly consumes free AEVS, preventing re-association.
Thermodynamic Product Thiomorpholine 1,1-dioxideThe ultimate fate of the reagent in solution.

Mechanistic Visualization (Graphviz)

The following diagram illustrates the reaction network, highlighting the thermodynamic sink that compromises adduct stability.

CESA_Reaction_Network CESA 2-(2-Chloroethanesulfonyl) ethan-1-amine (CESA) AEVS Reactive Intermediate (2-Aminoethyl Vinyl Sulfone) CESA->AEVS Elimination (-HCl) pH > 7.0 Adduct Protein Adduct (Thioether) AEVS->Adduct Path A: Intermolecular Michael Addition Sink Thermodynamic Sink (Thiomorpholine 1,1-dioxide) AEVS->Sink Path B: Intramolecular Cyclization (Irreversible) Protein Protein-SH Adduct->AEVS Retro-Michael (Slow)

Caption: Reaction network of CESA showing the competition between reversible protein binding and irreversible cyclization to thiomorpholine 1,1-dioxide.

Experimental Protocols for Stability Profiling

To validate the stability of CESA adducts in your specific biological system, use the following self-validating protocols.

Protocol A: NMR-Based Cyclization Kinetics

Objective: Determine the rate of "Sink" formation (


) in the absence of protein.
  • Preparation: Dissolve 10 mM CESA hydrochloride in

    
    .
    
  • Initiation: Adjust pD to 7.4 using NaOD. Transfer immediately to an NMR tube.

  • Acquisition: Acquire

    
    -NMR spectra every 5 minutes for 4 hours.
    
  • Analysis: Monitor the disappearance of vinyl proton signals (

    
     6.0–7.0 ppm) and the appearance of ring methylene protons (
    
    
    
    3.0–3.5 ppm) for thiomorpholine 1,1-dioxide.
  • Validation: The integral of the product signals must match the loss of starting material (mass balance).

Protocol B: MS-Based Adduct Residence Time ( )

Objective: Measure the off-rate (


) of the protein adduct driven by the sink effect.
  • Conjugation: Incubate Protein (

    
    ) with CESA (
    
    
    
    ) in PBS (pH 7.4) for 1 hour.
  • Purification: Remove excess CESA using a Zeba spin desalting column (prevents re-reaction).

  • Incubation: Incubate the purified adduct at

    
     in PBS.
    
    • Control: Adduct in pH 4.0 buffer (Retro-Michael is inhibited).

    • Experimental: Adduct in pH 7.4 and pH 8.0 buffers.

  • Sampling: At

    
     hours, take aliquots and quench with 1% Formic Acid.
    
  • Analysis: Analyze via LC-MS (Intact Protein Mode).

  • Calculation: Plot

    
     vs. time. The slope is 
    
    
    
    .
    • Note: If stable, the slope

      
      . If unstable, the mass shifts back to the unmodified protein mass (Loss of 135 Da).
      
Protocol C: Glutathione (GSH) Exchange Assay

Objective: Assess vulnerability to cytosolic nucleophiles.

  • Setup: Prepare purified Protein-CESA adduct (

    
    ).
    
  • Challenge: Add physiological GSH (

    
    ).
    
  • Monitoring: Monitor via LC-MS over 24 hours.

  • Interpretation:

    • Stable: No change in protein mass.

    • Exchange: Appearance of unmodified protein (GSH acts as a trap for the released AEVS).

    • Note: Unlike typical exchange, GSH might not form a stable adduct with AEVS if cyclization is faster than GSH addition.

Strategic Implications for Drug Design

  • Tunability: The stability of CESA adducts can be modulated by steric hindrance. Adding substituents (e.g., methyl groups) to the carbon chain can slow down the cyclization rate, thereby increasing the effective residence time on the protein.

  • Safety Profile: The formation of thiomorpholine 1,1-dioxide is generally advantageous for safety. If the drug dissociates from the target (off-target release), it rapidly "deactivates" itself into the inert cyclic form, preventing non-specific alkylation of other cellular proteins.

  • Storage: CESA reagents must be stored as hydrochloride salts in dry conditions. In solution, they must be used immediately upon neutralization to avoid premature cyclization.

References

  • Schneider, T. et al. (2015). "Vinyl sulfone building blocks in covalently reversible reactions with thiols." New Journal of Chemistry, 39, 5133-5141.

  • Krenske, E. H., Petter, R. C., & Houk, K. N. (2016).
Foundational

Comprehensive Technical Guide on 2-(2-Chloroethanesulfonyl)ethan-1-amine: Properties, Synthesis, and Bioconjugation

Executive Summary In the landscape of modern drug development and bioconjugation, heterobifunctional crosslinkers are critical for synthesizing targeted therapeutics and diagnostic probes. 2-(2-Chloroethanesulfonyl)ethan...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern drug development and bioconjugation, heterobifunctional crosslinkers are critical for synthesizing targeted therapeutics and diagnostic probes. 2-(2-Chloroethanesulfonyl)ethan-1-amine is a highly versatile, bifunctional aliphatic building block. Featuring a primary amine on one terminus and a


-chloroethyl sulfone on the other, it serves as a premier "masked" precursor for thiol-reactive vinyl sulfones[1]. This whitepaper provides an in-depth analysis of its physicochemical properties, resolves widespread database discrepancies regarding its molecular weight, and outlines field-proven protocols for its application in biomolecular labeling.

Physicochemical Identity & Structural Data

In commercial and synthetic applications, this compound is almost exclusively synthesized and stored as a hydrochloride salt to prevent premature autopolymerization and degradation[1].

Quantitative Data Summary

The following table delineates the exact physicochemical properties of both the free base and its stabilized hydrochloride form.

PropertyFree BaseHydrochloride Salt (Standard Form)
CAS Number Not widely registered85739-74-8[2]
Molecular Formula C₄H₁₀ClNO₂SC₄H₁₀ClNO₂S · HCl
Molecular Weight 171.64 g/mol 208.10 g/mol
Exact Mass (Monoisotopic) 171.012 m/z206.989 m/z[2]
IUPAC / Synonyms 2-Aminoethyl 2-chloroethyl sulfoneEthanamine, 2-[(2-chloroethyl)sulfonyl]-, hydrochloride[3]
⚠️ Expert Insight: Resolving Database Discrepancies

Drug development professionals sourcing this compound must be aware of a pervasive algorithmic error in several major chemical supplier databases. Certain platforms erroneously list the molecular weight of CAS 85739-74-8 as 245.55 g/mol [2]. This is a documented conflation with a structurally related derivative, 2-(chloroethylsulfonyl)ethanol dihydrochloride (C₄H₁₁Cl₃O₃S)[4].

Verification: High-resolution mass spectrometry (HRMS) of the pure 2-(2-chloroethanesulfonyl)ethan-1-amine HCl salt will yield a monoisotopic mass of [M+H]⁺ 172.019 m/z, mathematically confirming the 171.64 g/mol free base weight.

Mechanistic Causality: The "Masked" Vinyl Sulfone Advantage

Why utilize a


-chloroethyl sulfone instead of a direct vinyl sulfone during probe synthesis?

Direct vinyl sulfones are highly reactive Michael acceptors. If introduced too early in a synthetic pipeline, they are susceptible to premature degradation, unwanted polymerization, or off-target nucleophilic attacks during amide coupling phases.

By utilizing 2-(2-chloroethanesulfonyl)ethan-1-amine, the reactive alkene is "masked"[1]. The primary amine allows for straightforward conjugation to carboxylic acids (e.g., via NHS esters). Once the stable intermediate probe is synthesized, the


-chloroethyl group can be triggered via base-catalyzed dehydrohalogenation (E2 elimination) at pH > 7.5 to reveal the active vinyl sulfone[5]. This active species then reacts rapidly and selectively with sulfhydryl groups (cysteine residues) to form an irreversible thioether linkage.

Experimental Workflow: Synthesis & Bioconjugation

The following protocol details the synthesis of a thiol-reactive cyanine dye using 2-(2-chloroethanesulfonyl)ethan-1-amine, followed by protein labeling[5]. This workflow is designed as a self-validating system to ensure high-yield bioconjugation.

Phase 1: Amide Coupling (Probe Synthesis)
  • Reagent Preparation: Dissolve 1.0 equivalent of Cyanine-NHS ester and 1.2 equivalents of 2-(2-chloroethanesulfonyl)ethan-1-amine hydrochloride in anhydrous N,N-Dimethylformamide (DMF).

    • Causality: Anhydrous conditions are mandatory to prevent the rapid hydrolysis of the NHS ester before the amine can react.

  • Base Addition: Add 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

    • Causality: DIPEA neutralizes the HCl salt, rendering the primary amine nucleophilic. Its bulky, sterically hindered nature prevents it from acting as a competing nucleophile or prematurely triggering the elimination of the

      
      -chloroethyl group.
      
  • Incubation & Validation: Stir at room temperature for 2 hours.

    • Self-Validating Step: Analyze an aliquot via LC-MS. The reaction is complete when the NHS ester peak disappears and a new peak corresponding to the exact mass of the Dye-Chloroethylsulfone conjugate appears.

Phase 2: Activation and Protein Labeling
  • E2 Elimination (Activation): Dilute the purified probe in a 0.1 M Sodium Bicarbonate buffer (pH 8.5) for 30 minutes prior to use.

    • Causality: The alkaline environment triggers a base-catalyzed E2 elimination of HCl, converting the stable, masked chloroethyl sulfone into a highly reactive vinyl sulfone[1].

    • Self-Validating Step: LC-MS must show a distinct mass shift of -36.46 Da (loss of HCl). Do not proceed to protein labeling until >95% conversion is observed.

  • Bioconjugation: Add the activated vinyl sulfone dye to a solution of the target protein (containing reduced, free cysteines) in PBS (pH 7.5 - 8.0).

    • Causality: At pH 7.5-8.0, vinyl sulfones exhibit exceptional chemoselectivity for highly polarizable thiols (cysteine) over harder nucleophiles like amines (lysine), ensuring site-specific bioconjugation without cross-linking[5].

Pathway Visualization

The following diagram maps the logical progression of the chemical states described in the experimental workflow, highlighting the transition from the masked intermediate to the final bioconjugate.

Bioconjugation A Dye-NHS Ester (Electrophile) C Masked Sulfone Intermediate A->C Amide Coupling (DIPEA, DMF) B 2-(2-Chloroethanesulfonyl) ethan-1-amine (Nucleophile) B->C D Active Vinyl Sulfone (Michael Acceptor) C->D E2 Elimination (pH > 7.5, -HCl) F Stable Thioether Conjugate D->F Michael Addition (pH 8.0) E Target Protein (Free Cysteine -SH) E->F

Figure 1: Workflow of masked vinyl sulfone activation and subsequent bioconjugation.

References

  • [3] CymitQuimica. CAS 85739-74-8: Clorhidrato de etanamina, 2-[(2-chloroethyl)sulfonyl]-. Available at:

  • [1] Google Patents (KR100345464B1). Method for preparing 2-(2'-chloroethylsulfonyl)ethylamine HCl salt. Available at:

  • [2] Echemi. Ethanamine, 2-[(2-chloroethyl)sulfonyl]-, hydrochloride (1:1) Basic Attributes. Available at:

  • [4] Guidechem. 2-(Chloroethylsulfonyl)ethanol dihydrochloride 85739-74-8 wiki. Available at:

  • [5] Google Patents (WO2015064786A1). Cyanine dye for labeling biomolecules and method for preparing same. Available at:

Sources

Exploratory

Role of 2-(2-Chloroethanesulfonyl)ethan-1-amine in protein crosslinking research

An In-depth Technical Guide on the Core Role of 2-(2-Chloroethanesulfonyl)ethan-1-amine in Protein Crosslinking Research Authored for Researchers, Scientists, and Drug Development Professionals Foreword: Beyond N-hydroxy...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide on the Core Role of 2-(2-Chloroethanesulfonyl)ethan-1-amine in Protein Crosslinking Research

Authored for Researchers, Scientists, and Drug Development Professionals

Foreword: Beyond N-hydroxysuccinimide Esters

For decades, the protein crosslinking landscape has been dominated by N-hydroxysuccinimide (NHS) ester-based reagents. While foundational, their primary reactivity towards lysine residues and incompatibility with common amine-containing buffers present significant limitations.[1][2][3] The advancement of structural proteomics and bioconjugate development demands a more versatile toolkit. This guide introduces 2-(2-Chloroethanesulfonyl)ethan-1-amine, a heterobifunctional crosslinker poised to address these challenges by expanding the repertoire of targetable amino acid residues and offering enhanced experimental control.

Core Chemistry & Mechanistic Rationale

At the heart of 2-(2-Chloroethanesulfonyl)ethan-1-amine's utility is its unique heterobifunctional structure.[4][5][6] Unlike homobifunctional crosslinkers that risk uncontrolled polymerization, this reagent possesses two distinct reactive moieties, enabling precise, sequential conjugation strategies.[6][7]

1.1 The Reactive Moieties: A Dual-Pronged Approach

  • The Chloroethanesulfonyl Group: This is a precursor to a highly reactive vinyl sulfone. Under slightly alkaline conditions (pH 7.5-9.0), it undergoes a base-catalyzed elimination of hydrogen chloride. The resulting α,β-unsaturated sulfone is a potent Michael acceptor.[8][9]

  • The Primary Amine (-NH2): This nucleophilic group provides a versatile handle for a secondary conjugation step. It can be coupled to carboxyl groups (aspartic acid, glutamic acid, C-terminus) using carbodiimide chemistry (e.g., EDC) or to other activated functional groups.[10][11]

1.2 The Reaction Mechanism: Activating the Vinyl Sulfone

The primary crosslinking action proceeds via a two-step mechanism initiated by pH modulation:

  • Activation: In a buffer with a pH of 7.5 or higher, a proton is abstracted from the carbon alpha to the sulfonyl group. This facilitates the elimination of the chlorine atom, forming the electrophilic vinyl sulfone intermediate.

  • Michael Addition: The vinyl sulfone is then rapidly attacked by nucleophilic side chains on the protein. It shows high reactivity towards the thiol group of cysteine and the ε-amino group of lysine .[1][8] Notably, it also reacts with the imidazole ring of histidine , expanding the target space beyond traditional amine-reactive crosslinkers.[1][2][12] This reaction forms a stable, covalent thioether or amine bond.

This targeted reactivity allows for the capture of protein interactions in environments, such as those containing Tris buffer or ATP, that would quench traditional NHS-ester reactions.[1][2][3]

graphdot cluster_activation Step 1: Activation (pH ≥ 7.5) cluster_conjugation Step 2: Michael Addition A 2-(2-Chloroethanesulfonyl) ethan-1-amine B Reactive Vinyl Sulfone Intermediate A->B - HCl C Protein Nucleophile (Cys, Lys, His) B->C D Stable Covalent Bond (Crosslinked Protein) C->D

Caption: Reaction sequence of 2-(2-Chloroethanesulfonyl)ethan-1-amine.

Strategic Implementation in Research & Development

The heterobifunctional nature of this crosslinker is not merely a chemical curiosity; it is the foundation of its strategic advantage, enabling controlled, multi-step conjugations.[4][5][6]

2.1 Application Workflows

  • Mapping Protein-Protein Interactions (PPIs): The ability to capture interactions involving cysteine and histidine provides complementary data to lysine-focused methods, offering a more comprehensive map of a protein complex's architecture.[1][12] This is critical for understanding multi-protein machinery.[7]

  • Stabilizing Transient Complexes: Many crucial biological interactions are transient and difficult to isolate.[7][13] Crosslinking can "freeze" these complexes, making them stable enough for downstream analysis like immunoprecipitation or structural studies (e.g., Cryo-EM).[14]

  • Bioconjugate and ADC Development: The primary amine serves as an ideal attachment point for payloads like drugs, fluorophores, or biotin tags. A researcher can first conjugate a payload to the amine of the crosslinker and then use the vinyl sulfone reactivity to attach the entire construct to a target protein, such as an antibody.

2.2 Causality Behind Experimental Choices: A Parameter Deep-Dive

Successful crosslinking is a balance between capturing true interactions and avoiding random aggregation. The following parameters must be empirically optimized for each biological system.

ParameterRationale & Field-Proven InsightsRecommended Starting Range
pH The activation of the chloroethanesulfonyl group to the vinyl sulfone is base-dependent. Below pH 7.5, the reaction is sluggish. Above pH 9.0, the risk of protein denaturation and non-specific reactions increases. The optimal pH balances efficient activation with protein stability.7.5 – 8.5
Crosslinker:Protein Molar Ratio A low ratio may result in insufficient crosslinking. An excessively high ratio promotes intra-molecular crosslinks and non-specific aggregation. The ideal ratio favors the desired inter-protein crosslinks and should be determined via titration.20:1 to 100:1
Reaction Time Governs the extent of crosslinking. Short incubation times capture the most proximal interactions, while longer times may reveal secondary or transient partners. Time courses are essential for optimization.30 minutes to 2 hours
Temperature Most crosslinking reactions are performed at room temperature (20-25°C) for efficiency or at 4°C to better preserve the integrity of delicate protein complexes over longer incubation times.4°C to 25°C
Quenching The reaction must be actively stopped to prevent further, non-specific crosslinking during sample processing. A reagent with a free thiol (e.g., β-mercaptoethanol, DTT) or a high concentration of a primary amine (e.g., Tris, Glycine) will scavenge any unreacted vinyl sulfone.[13]20-100 mM Tris, Glycine, or 10-50 mM DTT

Self-Validating Experimental Protocol & Workflow

Trustworthy data is built on a foundation of rigorous methodology and appropriate controls. This section provides a detailed protocol for a typical PPI study using this crosslinker, followed by a workflow for mass spectrometry-based identification.

3.1 Detailed Step-by-Step Crosslinking Protocol

  • Buffer Exchange (Critical): Ensure the purified protein complex is in an amine-free buffer (e.g., HEPES or PBS) at the desired pH (start at 7.8). Buffers like Tris will compete with the reaction and must be removed.

  • Reagent Preparation: Prepare a 100 mM stock solution of 2-(2-Chloroethanesulfonyl)ethan-1-amine hydrochloride in anhydrous DMSO. Prepare this fresh immediately before use.

  • Reaction Setup: In parallel microcentrifuge tubes, set up the following reactions:

    • Test Reaction: Protein complex + Crosslinker.

    • Negative Control: Protein complex only (no crosslinker). This control is essential to identify inherent aggregation.

  • Crosslinking: Add the appropriate volume of the crosslinker stock solution to the "Test Reaction" tube to achieve the desired molar ratio. Add an equivalent volume of DMSO to the negative control. Incubate at room temperature with gentle end-over-end mixing for a planned duration (e.g., 60 minutes).

  • Quenching: Stop the reaction by adding a quenching buffer to a final concentration of 50 mM Tris-HCl. Incubate for an additional 15 minutes.

  • Initial Analysis (SDS-PAGE): Analyze the crosslinked and control samples on an SDS-PAGE gel. Successful inter-molecular crosslinking will be indicated by the appearance of new, higher molecular weight bands in the "Test Reaction" lane that are absent in the control.

  • Preparation for Mass Spectrometry: For scaled-up reactions destined for MS analysis, precipitate the protein to remove excess reagents. A common method is to add four volumes of cold (-20°C) acetone, incubate overnight, and pellet the protein via centrifugation.[12][15][16]

3.2 Mass Spectrometry Identification Workflow

The ultimate goal is to identify which specific residues on which proteins have been linked. This provides direct evidence of an interaction interface.

XLMS_Workflow Start Quenched Crosslinked Protein Sample Digest Proteolytic Digestion (e.g., Trypsin) Start->Digest LCMS LC-MS/MS Analysis Digest->LCMS Search Specialized Database Search (e.g., pLink 2, Kojak) LCMS->Search Validation Validation of Crosslinked Peptide Pairs (CSMs) Search->Validation Modeling Structural Modeling & Interface Mapping Validation->Modeling

Caption: High-level workflow for crosslink identification by mass spectrometry.

A key feature of vinyl sulfone-derived crosslinks is their ability to cleave in the mass spectrometer during higher-energy collisional dissociation (HCD).[12] This "MS-cleavable" nature can be leveraged by specialized search algorithms to improve the confidence of crosslink identification.[1][2][12]

Concluding Remarks for the Advanced Practitioner

2-(2-Chloroethanesulfonyl)ethan-1-amine is more than just another reagent; it represents a strategic expansion of the crosslinking toolbox. Its ability to target cysteine and histidine residues provides a crucial orthogonal approach to traditional amine-reactive chemistries.[12] The heterobifunctional design offers a level of control essential for the synthesis of complex bioconjugates and for minimizing ambiguity in PPI studies. By understanding the underlying chemical principles and embracing rigorous, self-validating experimental design, researchers can unlock new insights into the intricate architecture of the proteome.

References

  • BenchChem. (n.d.). An in-depth Technical Guide to Heterobifunctional Crosslinkers for Proteomics.
  • ResearchGate. (2026, February 11). Expanding the Crosslinking Mass Spectrometry Toolbox With Vinyl Sulfone Crosslinkers | Request PDF.
  • O'Reilly, F. J., et al. (2025, October 28). Expanding the crosslinking mass spectrometry toolbox with vinyl sulfone crosslinkers. Molecular & Cellular Proteomics.
  • EMBL-EBI PRIDE Archive. (2025, November 29). Project PXD065958: Expanding the crosslinking mass spectrometry toolbox with vinyl sulfone crosslinkers.
  • Wolfson Centre for Applied Structural Biology. (n.d.). Protein Cross-linkers handbook and selection guide.
  • O'Reilly, F. J., et al. (n.d.). Expanding the Crosslinking Mass Spectrometry Toolbox With Vinyl Sulfone Crosslinkers. PMC.
  • CovaChem. (n.d.). Heterobifunctional Crosslinkers.
  • Lopez-Jaramillo, F. J., Hernandez-Mateo, F., & Santoyo-Gonzalez, F. (2012, February 24). Vinyl Sulfone: A Multi-Purpose Function in Proteomics. SciSpace.
  • EMBL-EBI PRIDE Archive. (2025, November 29). Project PXD065912: Expanding the crosslinking mass spectrometry toolbox with vinyl sulfone crosslinkers.
  • Thermo Fisher Scientific. (n.d.). Crosslinking Protein Interaction Analysis.
  • Creative Biolabs. (2025, June 4). Heterobifunctional Crosslinkers.
  • EMBL-EBI PRIDE Archive. (2025, November 29). Project PXD065946: Expanding the crosslinking mass spectrometry toolbox with vinyl sulfone crosslinkers.
  • Hemaprabha, E. (2012, January 22). Chemical Crosslinking of Proteins.
  • Creative Proteomics. (n.d.). Protocol for Chemical Cross-Linking.
  • ResearchGate. (2026, January 18). (PDF) Vinyl Sulfone: A Multi-Purpose Function in Proteomics.
  • Creative Biolabs. (2025, October 22). Chemical Reactivity of Crosslinkers.
  • L. Sumner, G., et al. (n.d.). Strategies for Acid and Amine Cross-linking and Labeling for Protein Structural Characterization Using Mass Spectrometry. PMC.

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Protocols & Analytical Methods

Method

Application Notes and Protocols for Cysteine Modification using 2-(2-Chloroethanesulfonyl)ethan-1-amine

Introduction: A Dual-Functionality Reagent for Stable Cysteine Bioconjugation Site-selective modification of proteins is a cornerstone of modern chemical biology, enabling the development of antibody-drug conjugates (ADC...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: A Dual-Functionality Reagent for Stable Cysteine Bioconjugation

Site-selective modification of proteins is a cornerstone of modern chemical biology, enabling the development of antibody-drug conjugates (ADCs), the introduction of fluorescent probes for imaging, and the creation of novel biomaterials. Cysteine, with its highly nucleophilic thiol side chain, stands out as a prime target for such modifications.[1] The choice of the modifying reagent is critical, dictating the stability of the resulting linkage and the specificity of the reaction.

This guide details the use of 2-(2-Chloroethanesulfonyl)ethan-1-amine, a versatile reagent for the selective and stable modification of cysteine residues. This compound possesses two key reactive moieties: a chloroethyl sulfone and a primary amine. The chloroethyl sulfone acts as a precursor to a highly reactive vinyl sulfone, which undergoes a Michael-type addition with the cysteine thiol to form a stable thioether bond.[2][3][4] This covalent linkage is significantly more stable than those formed by commonly used maleimide-based reagents, which can be prone to retro-Michael reactions and thiol exchange.[3] The primary amine offers a potential handle for secondary modifications or for altering the physicochemical properties of the target protein.

These application notes provide a comprehensive guide for researchers, covering the underlying reaction mechanism, detailed experimental protocols, and methods for characterization and troubleshooting.

Reaction Mechanism: In Situ Generation of a Thiol-Reactive Vinyl Sulfone

The modification of a cysteine residue by 2-(2-Chloroethanesulfonyl)ethan-1-amine proceeds through a two-step mechanism under physiological or slightly alkaline conditions.

  • Base-Mediated Elimination: The reaction is initiated by a base-mediated elimination of hydrogen chloride from the 2-chloroethyl sulfone moiety. This in situ reaction generates a highly electrophilic vinyl sulfone intermediate. The pH of the reaction buffer is a critical parameter, as a slightly alkaline environment (pH 7.5-8.5) facilitates this elimination step.[4]

  • Michael Addition: The generated vinyl sulfone is a Michael acceptor. The nucleophilic thiolate anion of the cysteine residue then attacks the β-carbon of the vinyl sulfone in a conjugate addition reaction.[2][5] This results in the formation of a stable and irreversible thioether bond, covalently linking the reagent to the protein.

The reaction with cysteine is generally rapid and selective within a pH range of 7-9.[4] While the primary amine of the reagent could potentially react with the vinyl sulfone, the reaction with the more nucleophilic cysteine thiol is significantly faster, especially at a pH below 9.[2]

Reaction_Mechanism cluster_0 Step 1: In Situ Vinyl Sulfone Formation cluster_1 Step 2: Michael Addition Reagent 2-(2-Chloroethanesulfonyl)ethan-1-amine (Precursor) Intermediate Vinyl Sulfone Intermediate Reagent->Intermediate - HCl (Base-mediated) Product Stable Thioether Conjugate Intermediate->Product Cysteine Protein-Cysteine (Thiolate) Cysteine->Product

Caption: Reaction mechanism of cysteine modification.

Experimental Protocols

This section provides a step-by-step guide for the modification of a cysteine-containing protein using 2-(2-Chloroethanesulfonyl)ethan-1-amine.

Protein Preparation and Disulfide Bond Reduction

For cysteine residues to be available for modification, any existing disulfide bonds must be reduced.

Materials:

  • Protein of interest in a suitable buffer (e.g., PBS, Tris, HEPES)

  • Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

  • Alkylation Buffer: 50 mM Tris, 150 mM NaCl, pH 8.0

  • Desalting spin columns

Procedure:

  • Dissolve the protein in the Alkylation Buffer to a final concentration of 1-10 mg/mL.

  • To reduce disulfide bonds, add a 10-20 fold molar excess of TCEP or DTT.

  • Incubate the reaction mixture at 37°C for 1 hour.

  • Crucially , remove the reducing agent to prevent it from reacting with the modification reagent. This can be achieved using a desalting spin column equilibrated with Alkylation Buffer, following the manufacturer's instructions.

Cysteine Modification Reaction

Materials:

  • Reduced protein solution from the previous step

  • 2-(2-Chloroethanesulfonyl)ethan-1-amine hydrochloride stock solution (e.g., 100 mM in DMSO or aqueous buffer)

  • Quenching solution: 1 M β-mercaptoethanol or 1 M L-cysteine

Procedure:

  • Prepare a fresh stock solution of 2-(2-Chloroethanesulfonyl)ethan-1-amine hydrochloride.

  • Add a 10- to 50-fold molar excess of the reagent to the reduced protein solution. It is advisable to perform initial optimization experiments to determine the ideal molar ratio for your specific protein.

  • Incubate the reaction at room temperature for 2-4 hours or overnight at 4°C. The reaction progress can be monitored by LC-MS.

  • To quench any unreacted reagent, add the quenching solution to a final concentration that is at least 100-fold molar excess over the initial concentration of the modification reagent.

  • Incubate for an additional 30 minutes at room temperature.

Purification of the Modified Protein

After the reaction is complete, the modified protein must be purified from excess reagent and byproducts.

Methods:

  • Size-Exclusion Chromatography (SEC): This is an effective method for separating the larger modified protein from the smaller excess reagent and quenching molecules.

  • Dialysis/Buffer Exchange: Extensive dialysis or repeated buffer exchange using centrifugal concentrators can also be used to remove low molecular weight contaminants.

  • Affinity Chromatography: If the protein has an affinity tag (e.g., His-tag), purification can be performed using the appropriate affinity resin. Note that some reducing agents are not compatible with certain resins like Ni-NTA.[6]

Summary of Key Experimental Parameters
ParameterRecommended RangeNotes
pH 7.5 - 8.5Balances vinyl sulfone formation and thiol reactivity while minimizing amine reactivity.[2][4]
Temperature 4°C to Room TemperatureLower temperatures can help maintain protein stability during longer incubations.
Molar Excess of Reagent 10 - 50 foldThis should be optimized for each specific protein to achieve desired modification efficiency while minimizing off-target reactions.
Reaction Time 2 - 16 hoursMonitor reaction progress by LC-MS to determine the optimal time.
Reducing Agent TCEP or DTTTCEP is often preferred as it is more stable and does not absorb at 280 nm.

Characterization of the Modified Protein

Confirmation of successful modification is crucial. Mass spectrometry is the primary tool for this analysis.

  • Intact Mass Analysis: Electrospray ionization mass spectrometry (ESI-MS) of the intact protein will show a mass shift corresponding to the addition of the 2-(2-Chloroethanesulfonyl)ethan-1-amine moiety (mass of the added group: C4H10NO2S = 136.19 Da, assuming loss of HCl).

  • Peptide Mapping: For proteins with multiple cysteines, peptide mapping can identify the specific site(s) of modification. This involves digesting the modified protein with a protease (e.g., trypsin) and analyzing the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7]

Troubleshooting Guide

IssuePotential CauseRecommended Solution
Low Modification Efficiency Incomplete reduction of disulfide bonds.Increase the concentration of the reducing agent or the incubation time. Confirm reduction with Ellman's reagent.
Insufficient molar excess of the reagent.Increase the molar excess of 2-(2-Chloroethanesulfonyl)ethan-1-amine in optimization experiments.
Incorrect pH of the reaction buffer.Ensure the pH is within the optimal range of 7.5-8.5.
Protein Precipitation High concentration of organic solvent from the reagent stock.Keep the final concentration of the organic solvent (e.g., DMSO) below 5-10% (v/v).
Protein instability under reaction conditions.Perform the reaction at a lower temperature (e.g., 4°C).
Off-Target Modification (e.g., Lysine) Reaction pH is too high.Lower the reaction pH to below 9.0 to favor thiol reactivity over amine reactivity.[2]
Prolonged reaction time or high molar excess.Optimize the reaction time and reagent concentration to achieve sufficient cysteine modification without significant side reactions.

Overall Experimental Workflow

Experimental_Workflow Start Start: Protein Sample Reduction 1. Disulfide Bond Reduction (TCEP or DTT) Start->Reduction Removal 2. Removal of Reducing Agent (Desalting Column) Reduction->Removal Modification 3. Cysteine Modification (Add Reagent, pH 7.5-8.5) Removal->Modification Quenching 4. Quench Reaction (β-mercaptoethanol) Modification->Quenching Purification 5. Purify Modified Protein (SEC or Dialysis) Quenching->Purification Characterization 6. Characterization (Mass Spectrometry) Purification->Characterization End End: Purified & Characterized Modified Protein Characterization->End

Caption: Overall experimental workflow for cysteine modification.

Safety and Handling

References

  • SciSpace. (2012, February 24). Vinyl Sulfone: A Multi-Purpose Function in Proteomics. Available at: [Link]

  • Morpurgo, M., Veronese, F. M., Kachen,A., & Harris, J. M. (1996). Preparation of characterization of poly(ethylene glycol) vinyl sulfone. Bioconjugate Chemistry, 7(3), 363-368. Available at: [Link]

  • Schneider, T. H., Rieger, M., Ansorg, K., Sobolev, A. N., Schirmeister, T., Engels, B., & Grabowsky, S. (2015). Vinyl sulfone building blocks in covalently reversible reactions with thiols. RSC Advances, 5(65), 52569-52581. Available at: [Link]

  • Rosenthal, P. J., Sijwali, P. S., Singh, A., & Shenai, B. R. (2002). Structure-Activity Relationships for Inhibition of Cysteine Protease Activity and Development of Plasmodium falciparum by Peptidyl Vinyl Sulfones. Antimicrobial Agents and Chemotherapy, 46(11), 3672-3679. Available at: [Link]

  • ResearchGate. (2026, February 11). Expanding the Crosslinking Mass Spectrometry Toolbox With Vinyl Sulfone Crosslinkers. Available at: [Link]

  • Chong, S., Mersha, F. B., Comb, D. G., Scott, M. E., Landry, D., Vence, L. M., Perler, F. B., Benner, J., Kucera, R. B., Hirvonen, C. A., Pelletier, J. J., Paulus, H., & Xu, M. Q. (1997). Utilizing the C-terminal cleavage activity of a protein splicing element to purify recombinant proteins in a single chromatographic step. Nucleic Acids Research, 25(4), 876-883. Available at: [Link]

  • Liu, X., Li, J., Li, J., Liu, C., & Li, Y.-M. (2024). Peptide and Protein Cysteine Modification Enabled by Hydrosulfuration of Ynamide. ACS Central Science, 10(8), 1645-1654. Available at: [Link]

  • ResearchGate. (2014, August 3). How does one purify a protein having multiple cysteines using Ni-NTA?. Available at: [Link]

  • Sokołowska, J., & Wróbel, M. (2022). Catch, Modify and Analyze: Methods of Chemoselective Modification of Cysteine-Containing Peptides. Molecules, 27(5), 1589. Available at: [Link]

  • Bryant, C., Kerr, I. D., Debnath, M., Ang, K. K. H., Ratnam, J., Arkin, M. R., & McKerrow, J. H. (2011). Vinyl Sulfones as Antiparasitic Agents and a Structural Basis for Drug Design. Journal of Biological Chemistry, 286(32), 28498-28507. Available at: [Link]

  • Lindley, H. (1960). A study of the kinetics of the reaction between thiol compounds and chloroacetamide. Biochemical Journal, 74(3), 577-584. Available at: [Link]

  • Instituto de Catálisis y Petroleoquímica. (2023, January 15). Switch off/switch on of a cysteinyl protease as a way to preserve the active catalytic group by modification with a reversible covalent thiol modifier: Immobilization of ficin on vinyl-sulfone activated supports. Available at: [Link]

  • ResearchGate. (2025, December 7). Switch off/switch on of a cysteinyl protease as a way to preserve the active catalytic group by modification with a reversible covalent thiol modifier: Immobilization of ficin on vinyl-sulfone activated supports. Available at: [Link]

  • Schasteen, C. S., & Reed, D. J. (1983). The hydrolysis and alkylation activities of S-(2-haloethyl)-L-cysteine analogs--evidence for extended half-life. Toxicology and Applied Pharmacology, 70(3), 423-432. Available at: [Link]

  • Google Patents. (n.d.). DE3900865C1 - Process for the preparation of 2-chloroethylamine hydrochloride.
  • Li, Z., Chen, P., & Liu, L. (2025, August 6). Facile expression of proteins with desired N-terminal amino acid via an engineered cysteine protease domain. Nature Communications, 16(1), 6843. Available at: [Link]

  • Kuznetsova, K. G., Solovyeva, E. M., Kuzikov, A. V., Gorshkov, M. V., & Moshkovskii, S. A. (2020). Modification of cysteine residues for mass spectrometry-based proteomic analysis: facts and artifacts. Biomeditsinskaya Khimiya, 66(1), 18-29. Available at: [Link]

  • MtoZ Biolabs. (n.d.). Cysteine Modification Mass Spectrometry. Available at: [Link]

  • ResearchGate. (2026, January 18). (PDF) Vinyl Sulfone: A Multi-Purpose Function in Proteomics. Available at: [Link]

  • Google Patents. (n.d.). KR100345464B1 - Method for preparing 2-(2'-chloroethylsulfonyl)ethylamine HCl salt.
  • Videa, J. C., & Stillman, M. J. (2017). Residue Modification and Mass Spectrometry for the Investigation of Structural and Metalation Properties of Metallothionein and Cysteine-Rich Proteins. International Journal of Molecular Sciences, 18(5), 939. Available at: [Link]

  • Chemistry Steps. (2021, December 14). Reactions of Thiols. Available at: [Link]

  • ResearchGate. (2025, August 6). Kinetics of oxidation of cysteine by chloramine-B in HClO4 medium. Available at: [Link]

  • Müller, M., & Dekant, W. (1998). Chlorothioketene, the ultimate reactive intermediate formed by cysteine conjugate beta-lyase-mediated cleavage of the trichloroethene metabolite S-(1,2-Dichlorovinyl)-L-cysteine, forms cytosine adducts in organic solvents, but not in aqueous solution. Chemical Research in Toxicology, 11(9), 1082-1088. Available at: [Link]

  • PubChem. (n.d.). Ethanamine, 2-(2-((2-chloroethyl)sulfonyl)ethoxy)-, hydrochloride (1:1). Available at: [Link]

  • ResearchGate. (2025, August 9). Kinetics And Mechanistic Oxidation Of L-Cysteine Using By –Bromo Pthalimide In Presence Of Chloro – Complex Of Pd (II) As Homogenous Cataylst In Aqueous Aectic Acid Medium. Available at: [Link]

  • Pickens, C. J., Johnson, S. R., Pressnall, M. M., Leon, M. A., & Berkland, C. J. (2018). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Bioconjugate Chemistry, 29(3), 686-701. Available at: [Link]

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Application

Preparation of reactive dyes using 2-(2-Chloroethanesulfonyl)ethan-1-amine intermediates

Application Note: Preparation and Fixation of Heterobifunctional Reactive Dyes Using 2-(2-Chloroethanesulfonyl)ethan-1-amine Intermediates Executive Summary The transition from monofunctional to polyfunctional reactive d...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Preparation and Fixation of Heterobifunctional Reactive Dyes Using 2-(2-Chloroethanesulfonyl)ethan-1-amine Intermediates

Executive Summary

The transition from monofunctional to polyfunctional reactive dyes represents a significant milestone in textile coloration and bioconjugation. Heterobifunctional reactive dyes—specifically those combining a monochlorotriazine (MCT) group with a vinyl sulfone (VS) precursor—exhibit superior exhaustion, high fixation yields, and exceptional fastness[1]. This application note details the mechanistic principles and self-validating protocols for synthesizing these advanced dyes using 2-(2-chloroethanesulfonyl)ethan-1-amine hydrochloride as the critical bifunctionalizing intermediate[2].

Mechanistic Causality: The Triazine Core & The Vinyl Sulfone Precursor

The synthesis and application of heterobifunctional dyes rely on exploiting the differential reactivity of electrophilic centers under varying thermodynamic and pH conditions.

Temperature-Dependent Cyanuration Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) serves as the structural hub. Its three chlorine atoms undergo nucleophilic aromatic substitution (


) in a strictly temperature-dependent manner[3].
  • 1st Substitution (0–5 °C): The highly electrophilic native triazine ring reacts rapidly with the primary amine of a chromophore (e.g., an azo or anthraquinone derivative).

  • 2nd Substitution (35–40 °C): The introduction of the first amine donates electron density into the triazine ring, significantly reducing its electrophilicity. Consequently, the second substitution—where 2-(2-chloroethanesulfonyl)ethan-1-amine is introduced—requires elevated thermal activation.

The Role of the Hydrochloride Salt 2-(2-Chloroethanesulfonyl)ethan-1-amine is universally utilized as a hydrochloride salt rather than a free base[2]. The free base is highly unstable; the proximity of the nucleophilic amine to the electrophilic


-carbon of the sulfonyl group promotes premature self-condensation or unwanted 

-elimination during storage. By maintaining it as an HCl salt, the amine remains protonated and inert until the pH is deliberately raised during the second condensation step.

Fixation Mechanism:


-Elimination and Michael Addition 
During the synthesis and storage phases, the 2-chloroethylsulfonyl group remains a stable, unreactive precursor. However, during the application (dyeing) phase, the addition of alkali (pH 10–11) triggers a base-catalyzed 

-elimination of HCl, generating a highly electrophilic vinyl sulfone group (

). This alkene acts as a potent Michael acceptor, undergoing rapid covalent bonding with the hydroxyl groups of cellulosic fibers or the amine/thiol groups of proteins[1][4].

Workflow A Cyanuric Chloride (Electrophilic Core) C 1st Condensation 0-5°C | pH 4.0-5.0 A->C B Chromophore-NH2 (Nucleophile 1) B->C D Dichlorotriazine Intermediate (Monosubstituted) C->D F 2nd Condensation 35-40°C | pH 6.0-6.5 D->F E 2-(2-Chloroethanesulfonyl)ethan-1-amine HCl (Nucleophile 2) E->F G Heterobifunctional Reactive Dye (MCT + VS Precursor) F->G

Diagram 1: Stepwise synthesis of heterobifunctional dyes via controlled condensation.

Self-Validating Experimental Protocols

The following protocols are designed with In-Process Controls (IPCs) to ensure the integrity of the chemical transformations.

Protocol A: Phase 1 - Chromophore Cyanuration
  • Dispersion: Disperse 0.1 mol of cyanuric chloride in 100 mL of ice-water containing 0.1% non-ionic surfactant. Stir vigorously to form a fine suspension. Maintain temperature at 0–5 °C using an ice bath.

  • Coupling: Slowly add an aqueous solution of 0.1 mol of the amino-containing chromophore (e.g., H-acid derivative) over 30 minutes.

  • pH Control (Self-Validation Step): As the reaction proceeds, HCl is liberated, causing the pH to drop. Continuously add 10%

    
     to maintain the pH strictly between 4.0 and 5.0. Causality: Allowing the pH to exceed 5.0 at this stage risks hydrolysis of the remaining triazine chlorines, destroying the dye's reactivity.
    
  • Endpoint Validation: The reaction is complete when the pH stabilizes without further addition of base, and TLC confirms the disappearance of the primary amine chromophore.

Protocol B: Phase 2 - Bifunctionalization
  • Precursor Addition: To the Phase 1 reaction mixture, add 0.105 mol of 2-(2-chloroethanesulfonyl)ethan-1-amine hydrochloride[2].

  • Thermal Activation: Gradually raise the temperature to 35–40 °C.

  • pH Adjustment: Carefully adjust and maintain the pH at 6.0–6.5 using 10%

    
    . Causality: This specific pH deprotonates the hydrochloride salt, generating the free nucleophilic amine in situ while preventing premature 
    
    
    
    -elimination of the chloroethylsulfonyl group (which requires pH > 9).
  • Endpoint Validation: Monitor the reaction via the stabilization of pH. Stir for an additional 2 hours. Isolate the heterobifunctional dye by salting out with NaCl (15% w/v), followed by vacuum filtration and drying at 40 °C.

Protocol C: Application & Covalent Fixation
  • Exhaustion: Dissolve the synthesized dye in water and add the substrate (e.g., cellulose). Add Glauber's salt (

    
    , 50 g/L) to drive the substantive exhaustion of the dye onto the fiber.
    
  • Fixation: Heat the bath to 60 °C. Add

    
     (15 g/L) to raise the pH to 10.5.
    
  • Mechanism Activation: The alkaline environment simultaneously triggers the elimination of the 2-chloroethylsulfonyl group to a vinyl sulfone and catalyzes the Michael addition with the substrate's nucleophiles[1].

Mechanism A Dye-SO2-CH2-CH2-Cl (Stable Precursor) C β-Elimination of HCl A->C B Alkali Addition (pH 10-11) Dyeing Bath B->C D Dye-SO2-CH=CH2 (Reactive Vinyl Sulfone) C->D F Michael Addition D->F E Cellulose-OH / Protein-NH2 (Substrate Nucleophiles) E->F G Covalent Fixation (Ether/Amine Linkage) F->G

Diagram 2: Base-catalyzed β-elimination and Michael addition for covalent fixation.

Quantitative Data Analysis

The integration of 2-(2-chloroethanesulfonyl)ethan-1-amine fundamentally alters the thermodynamic profile and efficiency of the resulting dye. Table 1 outlines the kinetic parameters required for successful step-wise synthesis, while Table 2 demonstrates the performance superiority of heterobifunctional systems over traditional monofunctional dyes.

Table 1: Kinetics and Parameters of Triazine Substitution

Substitution StageReactant TypeTemperature (°C)Optimal pHReaction Time (h)IPC Validation Metric
1st Chlorine Aromatic Amine (Chromophore)0 – 54.0 – 5.02 – 3Disappearance of primary amine (TLC)
2nd Chlorine Aliphatic Amine (VS Precursor)35 – 406.0 – 6.53 – 4Stable pH (Cessation of HCl generation)
3rd Chlorine Substrate Nucleophiles (-OH/-NH2)60 – 8010.0 – 11.01 – 2Colorimetric fixation yield measurement

Table 2: Comparative Fixation Efficiency of Reactive Dye Classes

Dye ClassReactive Group(s)Exhaustion (%)Fixation (%)Hydrolysis Sensitivity
MonofunctionalMonochlorotriazine (MCT)60 - 7050 - 60High
MonofunctionalVinyl Sulfone (VS)65 - 7555 - 65Medium
Heterobifunctional MCT + VS Precursor 80 - 90 75 - 85 Low

References

  • Method for preparing 2-(2'-chloroethylsulfonyl)ethylamine HCl salt (KR100345464B1). Google Patents. 2

  • Cyanine dye for labeling biomolecules and method for preparing same (WO2015064786A1). Google Patents. 4

  • Reactive dyeing of textiles: Practices and developments . ResearchGate.1

  • On the synthesis of some bifunctional reactive triazine dyes . ResearchGate. 3

Sources

Method

Application Note: Solvent Compatibility and Handling Protocols for 2-(2-Chloroethanesulfonyl)ethan-1-amine Hydrochloride

Executive Summary 2-(2-Chloroethanesulfonyl)ethan-1-amine hydrochloride is a highly versatile, bifunctional linker widely utilized in bioconjugation, radiopharmaceutical synthesis, and the development of reactive dyes. T...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-(2-Chloroethanesulfonyl)ethan-1-amine hydrochloride is a highly versatile, bifunctional linker widely utilized in bioconjugation, radiopharmaceutical synthesis, and the development of reactive dyes. The molecule features a primary amine for downstream functionalization and a 2-chloroethylsulfonyl moiety that serves as a stable precursor to a highly reactive vinyl sulfone.

Because the compound contains both a nucleophile (the primary amine) and a precursor to a potent electrophile (the vinyl sulfone), solvent selection is the single most critical factor in its handling . Improper solvent choices can trigger premature activation, leading to rapid self-condensation and complete degradation of the reagent. This guide provides an in-depth mechanistic framework and validated protocols for the storage, activation, and application of this compound.

Mechanistic Insight: The β-Elimination Pathway

To understand the solvent compatibility of 2-(2-Chloroethanesulfonyl)ethan-1-amine hydrochloride, one must understand its activation mechanism. The compound is completely stable in acidic to strictly neutral environments. However, when exposed to a base (pH > 7.5), the 2-chloroethylsulfonyl group undergoes a rapid, base-catalyzed β-elimination of hydrogen chloride (HCl) to generate a vinyl sulfone[1].

Vinyl sulfones are exceptional Michael acceptors. They react chemoselectively with thiols (sulfhydryls) at near-physiological pH (6.5–8.5) and with primary amines at higher pH (>9.0) [1, 2]. Unlike maleimide-thiol conjugates, which are susceptible to retro-Michael exchange and hydrolysis in biological fluids, the thioether sulfone bond formed by vinyl sulfones is highly stable and essentially irreversible [2, 3].

Crucial Causality: If the precursor is dissolved in a basic solvent without a target biomolecule present, the newly formed vinyl sulfone will immediately react with the primary amine of a neighboring precursor molecule. This self-polymerization ruins the reagent. Therefore, activation must only occur in situ in the presence of the intended conjugation target.

Pathway A 2-(2-Chloroethanesulfonyl) ethan-1-amine HCl (Stable Precursor) B Vinyl Sulfone Intermediate (Highly Reactive) A->B Mild Base (pH > 7.5) β-elimination of HCl C Stable Bioconjugate (Thioether/Amine Linkage) B->C Michael Addition (Target R-SH or R-NH2)

Figure 1: Base-catalyzed activation of the precursor to a reactive vinyl sulfone and subsequent bioconjugation.

Physicochemical Profiling & Solvent Compatibility

The hydrochloride salt renders the compound highly polar, meaning it exhibits excellent solubility in aqueous and polar protic solvents, but poor solubility in non-polar organics.

Table 1: Quantitative Solvent Compatibility and Stability Profile

Solvent SystemSolubilityStability (Storage)Activation PotentialCausality & Practical Notes
Water / 0.1% TFA (pH < 6.0)> 50 mg/mLExcellent (> 6 months at -20°C)NoneThe acidic environment protonates the primary amine and prevents β-elimination. Ideal for stock solutions.
Anhydrous DMSO > 30 mg/mLGood (if strictly anhydrous)LowDMSO must be amine-free and anhydrous. Traces of moisture/base can initiate slow degradation.
Methanol / Ethanol > 20 mg/mLModerate Low to ModerateSuitable for chemical synthesis, but prolonged storage can lead to nucleophilic attack by the alcohol if trace base is present.
Aqueous Buffers (pH 8.0 - 9.5)> 50 mg/mLPoor (Minutes)High (Intentional) Triggers rapid β-elimination. Use only as the final reaction medium containing the target biomolecule.
DMF > 20 mg/mLPoor High (Unintentional)DMF degrades over time to release dimethylamine, a base that will prematurely activate the precursor. Avoid for storage.
Hexane / Toluene < 1 mg/mLN/AN/AHighly polar hydrochloride salt is insoluble in non-polar organic solvents.

Experimental Protocols

The following protocols are designed as self-validating systems to ensure the integrity of the reagent is maintained from storage to final conjugation.

Workflow Step1 1. Weigh Precursor (Dry, moisture-free environment) Step2 2. Dissolve in Acidic Solvent (e.g., 0.1% TFA in H2O) Step1->Step2 Step3 3. Aliquot & Store at -20°C (Validate via LC-MS: No alkene mass shift) Step2->Step3 Step4 4. Add directly to Target Biomolecule in Conjugation Buffer (pH 8.0 - 8.5) Step3->Step4 Step5 5. Incubate & Validate (Confirm via Ellman's Assay or SDS-PAGE) Step4->Step5

Figure 2: Workflow for the preparation, storage, and application of stable precursor stock solutions.

Protocol A: Preparation of Stable Stock Solutions

Rationale: To prevent self-condensation, the precursor must be locked in its unreactive state by maintaining a low pH, which protonates the primary amine and prevents the elimination of the chloroethyl group.

  • Preparation: Equilibrate the lyophilized 2-(2-Chloroethanesulfonyl)ethan-1-amine hydrochloride to room temperature in a desiccator before opening to prevent condensation of atmospheric moisture.

  • Dissolution: Dissolve the compound in 0.1% Trifluoroacetic acid (TFA) in LC-MS grade water to achieve a concentration of 10–50 mM. Alternatively, strictly anhydrous, amine-free DMSO can be used.

  • Aliquoting: Divide the solution into single-use aliquots (e.g., 10–50 µL) in low-bind microcentrifuge tubes.

  • Storage: Flash-freeze the aliquots in liquid nitrogen and store at -20°C or -80°C.

  • Self-Validation Step: Periodically analyze a control aliquot via LC-MS. The intact precursor will show the expected [M+H]+ mass with a characteristic chlorine isotope pattern. The appearance of a mass corresponding to [M - HCl] indicates premature vinyl sulfone formation and degradation.

Protocol B: In Situ Activation and Thiol Bioconjugation

Rationale: The stable precursor is added directly to a buffered solution containing the target protein/peptide. The buffer neutralizes the acidic stock, triggering β-elimination to form the vinyl sulfone, which immediately reacts with the available thiols on the target.

  • Target Preparation: Prepare the target biomolecule (e.g., a reduced antibody or cysteine-containing peptide) in a conjugation buffer at pH 8.0–8.5 (e.g., 50 mM Sodium Borate or 100 mM Sodium Phosphate, 150 mM NaCl, 5 mM EDTA). Note: EDTA is included to prevent metal-catalyzed oxidation of free thiols.

  • Conjugation: Thaw a single aliquot of the precursor stock solution. Immediately add the precursor to the biomolecule solution at a 10- to 50-fold molar excess.

  • Incubation: Mix gently and incubate at room temperature (20–25°C) for 2 to 4 hours. The mildly basic pH will drive both the elimination of HCl and the subsequent Michael addition.

  • Quenching (Optional): Quench unreacted vinyl sulfone by adding a low-molecular-weight thiol (e.g., 50 mM β-mercaptoethanol or L-cysteine) for 15 minutes.

  • Purification & Self-Validation: Remove excess reagents via size-exclusion chromatography (SEC) or dialysis. Validate the success of the conjugation by quantifying the depletion of free thiols using Ellman’s Reagent (DTNB), or by observing a mass shift via intact protein mass spectrometry [3].

Troubleshooting & Best Practices

  • Avoid Primary Amine Buffers: Never use Tris or Glycine buffers during the conjugation step, as these primary amines will compete with the target biomolecule for the vinyl sulfone via aza-Michael addition.

  • Incomplete Conjugation: If conjugation yields are low, verify the pH of the final reaction mixture. The addition of a highly acidic stock solution (from Protocol A) may inadvertently lower the pH of a weakly buffered protein solution below 7.5, stalling the β-elimination step. Ensure the conjugation buffer has sufficient buffering capacity (≥ 50 mM).

References

  • Vinyl sulfone: a versatile function for simple bioconjugation and immobilization. Organic & Biomolecular Chemistry (RSC Publishing). Available at:[Link]

  • Bioconjugation Using Thiols: Old Chemistry Rediscovered to Connect Polymers with Nature's Building Blocks. Biomacromolecules (ACS Publications). Available at:[Link]

  • Vinyl Sulfone Bifunctional Derivatives of DOTA Allow Sulfhydryl- or Amino-Directed Coupling to Antibodies. Bioconjugate Chemistry (ACS Publications). Available at:[Link]

Application

Methods for peptide coupling to the amine group of 2-(2-Chloroethanesulfonyl)ethan-1-amine

Executive Summary & Mechanistic Overview The compound 2-(2-Chloroethanesulfonyl)ethan-1-amine (CESA) is a highly versatile heterobifunctional linker utilized extensively in bioconjugation and probe development. Structura...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Overview

The compound 2-(2-Chloroethanesulfonyl)ethan-1-amine (CESA) is a highly versatile heterobifunctional linker utilized extensively in bioconjugation and probe development. Structurally, it features a primary amine for amide bond formation and a


-chloroethyl sulfone moiety. The latter serves as a stable, "masked" precursor to a vinyl sulfone—a premier thiol-Michael acceptor renowned for its hydrolytic stability and exquisite selectivity toward cysteine residues [1].

CESA is typically supplied as a stable hydrochloride salt to prevent premature polymerization or degradation [2]. The fundamental challenge in coupling CESA to a peptide carboxylate (e.g., the C-terminus or an Asp/Glu side chain) lies in the base-sensitivity of the


-chloroethyl group. The strong electron-withdrawing nature of the sulfone renders the adjacent 

-protons highly acidic. Consequently, exposure to excess tertiary amines (commonly used in peptide coupling) triggers a rapid E2 dehydrohalogenation, expelling HCl to yield the vinyl sulfone [3].

As an application scientist, your coupling strategy must be dictated by the desired final state of the probe:

  • Pathway A (Masked Preservation): Utilizing base-free or strictly neutralized conditions to isolate the stable chloroethyl-peptide for long-term storage.

  • Pathway B (One-Pot Activation): Deliberately employing excess base to simultaneously couple the amine and eliminate the chloride, generating the active vinyl sulfone in situ.

Pathway A Peptide-COOH C Peptide-Chloroethyl Sulfone (Masked) A->C EDC/NHS (Base-Free) D Peptide-Vinyl Sulfone (Active Acceptor) A->D HATU/DIEA (One-Pot) B CESA (Amine) B->C B->D C->D Mild Base (e.g., DIEA) E Thiol Conjugate (Cys-Target) D->E Thiol-Michael Addition

Reaction pathways for CESA coupling and subsequent thiol-Michael conjugation.

Experimental Workflows & Causality

The following protocols are designed as self-validating systems. The critical analytical checkpoint is LC-MS analysis. The intact chloroethyl conjugate will exhibit a distinct 3:1 isotopic pattern (M / M+2) due to the


 natural abundance. Conversion to the vinyl sulfone is confirmed by the disappearance of this isotopic signature and a precise mass shift of -35.98 Da  (loss of HCl).

Workflow Step1 Step 1: Carboxyl Activation EDC/NHS or HATU Step2 Step 2: Amine Addition Add CESA·HCl Step1->Step2 Step3 Step 3: Elimination Control Base Stoichiometry (NMM vs. DIEA) Step2->Step3 Step4 Step 4: LC-MS Validation Check 35Cl/37Cl Isotope Pattern Step3->Step4 Step5 Step 5: Purification RP-HPLC (Acidic Mobile Phase) Step4->Step5

Step-by-step workflow for CESA-peptide conjugation and analytical validation.

Protocol A: Base-Free Coupling (Preservation of the Chloroethyl Moiety)

Objective: Synthesize a stable, masked peptide-linker conjugate. Causality: By utilizing EDC/NHS in a slightly acidic to neutral environment, we avoid the E2 elimination pathway. Because CESA is a hydrochloride salt, a precise stoichiometric addition of a weak base (N-Methylmorpholine, NMM) is required to liberate the amine without raising the pH enough to trigger elimination.

Step-by-Step Procedure:

  • Activation: Dissolve the fully protected peptide (free C-terminus, 1.0 eq) in anhydrous DMF (10 mL/mmol). Add EDC·HCl (1.2 eq) and NHS (1.2 eq). Stir at room temperature for 30 minutes to form the active ester.

  • Amine Preparation: In a separate vial, suspend CESA·HCl (1.5 eq) in DMF. Add exactly 1.5 eq of NMM to neutralize the hydrochloride salt. Critical Insight: Do not use DIEA or TEA, as local concentration spikes will cause premature elimination.

  • Coupling: Add the neutralized CESA solution to the activated peptide. Stir for 12 hours at room temperature.

  • Validation: Analyze an aliquot via LC-MS. Look for the

    
     peak with a clear 3:1 chlorine isotope pattern.
    
  • Purification: Precipitate the peptide in cold diethyl ether, or purify via RP-HPLC using a standard water/acetonitrile gradient with 0.1% TFA. The acidic mobile phase further stabilizes the chloroethyl group.

Protocol B: One-Pot Vinyl Sulfone Generation

Objective: Directly synthesize the highly reactive vinyl sulfone-peptide conjugate. Causality: Utilizing the highly efficient HATU coupling reagent requires a tertiary base. By intentionally supplying an excess of a strong, sterically hindered base (DIEA), we drive both the deprotonation of the CESA amine for coupling and the rapid


-elimination of the chloride leaving group.

Step-by-Step Procedure:

  • Reaction Setup: Dissolve the peptide (1.0 eq) and CESA·HCl (1.5 eq) in anhydrous DMF.

  • Activation & Elimination: Add HATU (1.2 eq), followed immediately by DIEA (4.0 to 5.0 eq). The reaction mixture will likely darken slightly. The excess DIEA serves a dual purpose: activating the carboxylate via HATU and driving the dehydrohalogenation of the CESA linker.

  • Monitoring: Stir for 2 hours at room temperature. LC-MS analysis should reveal complete conversion to the vinyl sulfone (mass shift of -36 Da relative to the theoretical chloroethyl intermediate, and absence of the

    
     isotope peak).
    
  • Purification: Purify immediately via RP-HPLC (0.1% TFA). Note: Vinyl sulfone peptides should be lyophilized and stored at -20°C under argon to prevent slow degradation or dimerization.

Quantitative Data & Optimization

The delicate balance between coupling and elimination is strictly governed by base stoichiometry. Table 1 summarizes the empirical product distribution when coupling a model peptide to CESA·HCl in DMF at 25°C for 2 hours.

Table 1: Influence of Base Stoichiometry on CESA-Peptide Coupling

Coupling ReagentBaseEquivalentsTarget ProductYield (%)Elimination (%)
EDC / NHSNMM1.0 eqChloroethyl (Masked)> 85%< 5%
DIC / OxymaNone*0.0 eqChloroethyl (Masked)> 80%< 2%
HATUDIEA1.0 eqMixed~ 50%~ 40%
HATUDIEA4.0 eqVinyl Sulfone (Active)< 5%> 90%

*Note: When using base-free DIC/Oxyma, the CESA·HCl must be pre-neutralized via a biphasic wash or used in an aqueous-organic mixture at pH 6.5.

References

  • Sutherland, B. P., El-Zaatari, B. M., Halaszynski, N. I., French, J. M., Bai, S., & Kloxin, C. J. "On-Resin Macrocyclization of Peptides Using Vinyl Sulfonamides as a Thiol-Michael “Click” Acceptor." Bioconjugate Chemistry, 29(12), 3987-3992 (2018). URL:[Link]

  • Lee, J., et al. "Cyanine dye for labeling biomolecules and method for preparing same." World Intellectual Property Organization, WO2015064786A1 (2015).
  • "Method for preparing 2-(2'-chloroethylsulfonyl)ethylamine HCl salt." Korean Intellectual Property Office, KR100345464B1 (2003).

Sources

Method

Applications of 2-(2-Chloroethanesulfonyl)ethan-1-amine in antibody-drug conjugate (ADC) synthesis

Executive Summary & Chemical Rationale The development of Antibody-Drug Conjugates (ADCs) has historically relied on maleimide-thiol chemistry for cysteine conjugation. However, maleimide-based linkers suffer from the "r...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Rationale

The development of Antibody-Drug Conjugates (ADCs) has historically relied on maleimide-thiol chemistry for cysteine conjugation. However, maleimide-based linkers suffer from the "retro-Michael" instability in plasma, leading to premature payload release and off-target toxicity (e.g., via albumin exchange).

2-(2-Chloroethanesulfonyl)ethan-1-amine serves as a critical bifunctional linker precursor that addresses this stability challenge. It functions as a "masked" vinyl sulfone .

  • Amine Terminus (

    
    ):  Provides a handle for stable attachment to cytotoxic payloads (via amide bonds) or spacers (PEG).
    
  • Chloroethyl Sulfone Terminus (

    
    ):  A latent electrophile. Under controlled basic conditions, it undergoes 
    
    
    
    -elimination to form a vinyl sulfone .

Vinyl sulfones react with thiols to form stable thioether bonds that are irreversible under physiological conditions, preventing the retro-Michael pathway and significantly enhancing the pharmacokinetic (PK) profile of the ADC.

Mechanism of Action

The utility of this molecule relies on a two-step activation mechanism.[1] The chloroethyl group is stable during initial synthesis (drug attachment), allowing for purification without premature polymerization.

chemical-pathway-diagram

ReactionMechanism Precursor 2-(2-Chloroethanesulfonyl) ethan-1-amine (Stable Precursor) DrugConj Drug-Linker Construct (Amine-Conjugated) Precursor->DrugConj 1. Payload Attachment (Amide Coupling) VinylSulfone Vinyl Sulfone Intermediate (Activated Electrophile) DrugConj->VinylSulfone 2. Activation (Base) HCl Elimination ADC Stable ADC (Thioether Bond) VinylSulfone->ADC 3. Bioconjugation (Cysteine-SH Michael Addition)

Caption: The stepwise transformation from stable chloroethyl precursor to active vinyl sulfone, culminating in irreversible cysteine conjugation.

Application 1: Synthesis of the Drug-Linker Construct

Before antibody conjugation, the amine moiety of 2-(2-Chloroethanesulfonyl)ethan-1-amine must be attached to the payload. This is typically achieved via an activated ester (e.g., NHS-ester) on the drug or a spacer (e.g., PEG-COOH).

Protocol A: Amine-Directed Payload Coupling

Objective: Attach the linker to an NHS-activated payload (e.g., NHS-PEG4-Val-Cit-PAB-MMAE).

Reagents:

  • Linker: 2-(2-Chloroethanesulfonyl)ethan-1-amine (HCl salt).

  • Payload: NHS-activated Drug-Linker complex.

  • Solvent: Anhydrous DMF or DMSO.[]

  • Base: N,N-Diisopropylethylamine (DIPEA).

Step-by-Step Procedure:

  • Dissolution: Dissolve the NHS-payload (1.0 eq) in anhydrous DMF to a concentration of 10–20 mM.

  • Linker Addition: Add 2-(2-Chloroethanesulfonyl)ethan-1-amine (1.2 eq) to the solution.

  • Basification: Add DIPEA (2.5 eq). Note: Monitor pH to ensure it is basic enough to deprotonate the amine but not high enough to trigger premature elimination of the chloroethyl group (keep pH < 8.0 if possible, or perform at 0°C).

  • Incubation: Stir at Room Temperature (RT) for 2–4 hours under nitrogen.

  • Monitoring: Check reaction progress via LC-MS. Look for the disappearance of the NHS ester and formation of the amide bond.

  • Purification: Purify the construct via preparative HPLC (Reverse Phase, C18). Use a gradient of Water/Acetonitrile with 0.1% TFA.

    • Critical Checkpoint: Ensure the chloroethyl group remains intact during purification. Avoid prolonged exposure to basic buffers during workup.

  • Lyophilization: Freeze-dry the purified "Drug-Linker-Chloroethyl" intermediate.

Application 2: Activation and Antibody Conjugation

This protocol describes the in situ activation of the chloroethyl sulfone to vinyl sulfone, followed by conjugation to a reduced antibody.

Protocol B: Vinyl Sulfone Generation & Bioconjugation

Objective: Conjugate the Drug-Linker to the interchain cysteines of an IgG1 antibody.

Reagents:

  • Antibody: IgG1 (e.g., Trastuzumab), 5–10 mg/mL in PBS (pH 7.4).

  • Reducing Agent: TCEP (Tris(2-carboxyethyl)phosphine).[][3]

  • Drug-Linker: Lyophilized intermediate from Protocol A.

  • Activation Buffer: 100 mM Borate buffer, pH 9.0 (for elimination).

  • Conjugation Buffer: PBS + 1 mM DTPA, pH 8.0.[4]

Step-by-Step Procedure:

Phase 1: Antibody Reduction
  • Reduction: Add TCEP (2.5–3.0 molar equivalents per antibody) to the antibody solution.

  • Incubation: Incubate at 37°C for 1 hour to reduce interchain disulfides.

  • Buffer Exchange: (Optional but recommended) Buffer exchange into Conjugation Buffer (pH 8.0) using a Zeba spin column to remove excess TCEP (though TCEP does not react with vinyl sulfones as aggressively as maleimides, removal is best practice).

Phase 2: Linker Activation (Elimination)

Why separate activation? While elimination can occur at pH 8.0, it is slower. Pre-activation ensures high efficiency.

  • Solubilization: Dissolve the Drug-Linker-Chloroethyl construct in DMSO (10 mM stock).

  • Elimination: Dilute the stock into Activation Buffer (pH 9.0) or add TEA (Triethylamine) to the DMSO stock to achieve basic conditions. Incubate at 37°C for 30–60 minutes.

    • QC Check: Analyze a small aliquot by LC-MS. The mass should decrease by ~36 Da (loss of HCl).

    • Target: >95% conversion to Vinyl Sulfone.

Phase 3: Conjugation
  • Mixing: Add the activated Vinyl Sulfone Drug-Linker (5–8 molar equivalents per antibody) to the reduced antibody solution.

    • Note: Vinyl sulfones react slower than maleimides. A slightly higher pH (pH 8.0) is required for optimal cysteine reactivity.

  • Incubation: Incubate at 37°C for 2–4 hours or RT overnight. (Maleimides typically require only 1 hour at RT; vinyl sulfones need more time/energy).

  • Quenching: Add excess N-acetylcysteine (20 eq) to quench unreacted vinyl sulfones. Incubate for 30 mins.

  • Purification: Remove excess drug and small molecules using Size Exclusion Chromatography (SEC) or Tangential Flow Filtration (TFF).

Comparative Stability Data

The primary advantage of using 2-(2-Chloroethanesulfonyl)ethan-1-amine derivatives is the stability of the resulting linkage.

FeatureMaleimide LinkerVinyl Sulfone Linker (from Chloroethyl precursor)
Reaction Kinetics Fast (mins to 1 hr)Slower (2–16 hrs)
Optimum pH 6.5 – 7.57.5 – 8.5
Bond Type Thioether (Succinimide ring)Thioether (Linear alkyl sulfone)
Plasma Stability Susceptible to Retro-Michael exchangeHigh Stability (Irreversible)
Hydrolysis Risk Ring opening required for stabilityInherently stable (no ring opening needed)

Process Workflow Diagram

workflow-diagram

ADC_Workflow cluster_synthesis 1. Linker Prep cluster_activation 2. Activation cluster_conjugation 3. Bioconjugation Linker 2-(2-Chloroethanesulfonyl) ethan-1-amine Coupling Amide Coupling (DMF, DIPEA) Linker->Coupling Payload Activated Payload (NHS-Ester) Payload->Coupling Intermediate Drug-Linker-Chloroethyl Coupling->Intermediate Base Base Treatment (pH > 8.5 or TEA) Intermediate->Base VinylSulfone Active Vinyl Sulfone (Drug-Linker-VS) Base->VinylSulfone - HCl ConjRxn Michael Addition (pH 8.0, 37°C, 4h) VinylSulfone->ConjRxn Ab Monoclonal Antibody (Reduced Cysteines) Ab->ConjRxn FinalADC Final ADC (Stable Thioether) ConjRxn->FinalADC

Caption: Integrated workflow for synthesizing, activating, and conjugating the chloroethyl sulfone linker.

Troubleshooting & Optimization

  • Issue: Low Conjugation Efficiency (Low DAR).

    • Cause: Incomplete elimination of HCl or pH too low during conjugation.

    • Solution: Verify vinyl sulfone formation by LC-MS before adding to antibody. Increase conjugation pH to 8.0–8.5. Increase temperature to 37°C.

  • Issue: Precipitation of Drug-Linker.

    • Cause: Vinyl sulfones can be hydrophobic depending on the payload.

    • Solution: Ensure organic co-solvent (DMSO/DMA) concentration is 10–15% in the final conjugation mix.

  • Issue: Aggregation.

    • Cause: Over-reduction of antibody or hydrophobic linker.

    • Solution: Limit TCEP equivalents. Use HIC (Hydrophobic Interaction Chromatography) to remove aggregates.

References

  • Badescu, G., et al. (2014). "A new reagent for stable thiol-specific conjugation." Bioconjugate Chemistry, 25(3), 460-469.

    • Context: Establishes the superior stability of sulfone-based linkers compared to maleimides in plasma.
  • Tian, X., et al. (2014). "Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers." Bioconjugate Chemistry, 25(7), 1233-1241.

    • Context: Demonstrates the utility of phenyloxadiazole sulfones, mechanistically similar to vinyl sulfones, for site-specific conjug
  • Morpurgo, M., et al. (1996). "Preparation and Characterization of Poly(ethylene glycol) Vinyl Sulfone." Bioconjugate Chemistry, 7(3), 363–368.

    • Context: Foundational protocol for converting chloroethyl sulfones to vinyl sulfones and characterizing their reactivity with proteins.
  • Fontaine, S. D., et al. (2016). "Long-term stabilization of maleimide–thiol conjugates." Bioconjugate Chemistry, 27(10), 2377-2383.

    • Context: Provides comparative data on maleimide instability, justifying the switch to sulfone chemistries.

Sources

Application

Application Notes &amp; Protocols: Surface Functionalization Using Chloroethyl Sulfone Precursors for Amine Conjugation

Introduction: The Strategic Advantage of Sulfone-Based Chemistry in Surface Modification In the landscape of bioconjugation and surface functionalization, the demand for stable, selective, and efficient chemical strategi...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Advantage of Sulfone-Based Chemistry in Surface Modification

In the landscape of bioconjugation and surface functionalization, the demand for stable, selective, and efficient chemical strategies is paramount. Chloroethyl sulfone and its highly reactive derivative, vinyl sulfone, have emerged as powerful tools for covalently modifying surfaces for applications ranging from targeted drug delivery and diagnostics to proteomics and advanced materials science.[][2] Unlike many common conjugation chemistries, the linkage formed by the reaction of a vinyl sulfone with an amine or thiol nucleophile is exceptionally stable.[][3]

The core of this methodology lies in the use of a stable precursor, the 2-chloroethyl sulfone, which can be readily converted in situ to the highly reactive vinyl sulfone moiety under mild alkaline conditions.[3][4] This reactive group then serves as an excellent Michael acceptor, readily forming covalent adducts with nucleophiles.[5] This approach offers several distinct advantages:

  • Precursor Stability: The chloroethyl sulfone group is stable at neutral pH, allowing for the preparation and storage of functionalized intermediates without premature degradation or reaction.[3]

  • Controlled Activation: The conversion to the reactive vinyl sulfone is triggered by a simple increase in pH, providing precise temporal control over the conjugation reaction.[3]

  • High Reactivity & Stability: Once formed, the vinyl sulfone group reacts efficiently under aqueous, biocompatible conditions, and the resulting thioether or amine linkage is highly stable against hydrolysis.[][5]

  • Tunable Selectivity: While highly reactive towards thiols (cysteine residues), vinyl sulfones also react effectively with primary amines (lysine residues) at slightly more alkaline pH, offering a degree of tunable selectivity.[3][5]

These application notes provide a comprehensive guide to the principles and practice of using chloroethyl sulfone-functionalized surfaces for the covalent immobilization of amine-containing molecules. We will delve into the reaction mechanism, critical parameters, and detailed protocols for successful surface modification and characterization.

The Core Mechanism: From Stable Precursor to Reactive Intermediate

The entire process is a two-step reaction sequence that begins with a base-mediated elimination followed by a Michael-type conjugate addition. Understanding this mechanism is critical for optimizing reaction conditions and ensuring successful functionalization.

Step 1: Base-Mediated Elimination (Activation) The process is initiated by exposing the chloroethyl sulfone-functionalized surface to a basic environment (typically pH > 8.0). The base abstracts a proton from the carbon alpha to the sulfonyl group, facilitating the elimination of hydrogen chloride (HCl). This elimination reaction unmasks the highly electrophilic α,β-unsaturated system of the vinyl sulfone.[3][4]

Step 2: Michael-Type Addition (Conjugation) The newly formed vinyl sulfone is an excellent Michael acceptor due to the powerful electron-withdrawing nature of the sulfonyl group.[5] It readily reacts with nucleophiles, such as the primary amine of a target biomolecule. The nucleophilic amine attacks the β-carbon of the vinyl group, leading to the formation of a stable, covalent carbon-nitrogen bond.[][6]

G cluster_workflow Experimental Workflow A 1. Prepare NP Suspension (Disperse chloroethyl sulfone-NPs in reaction buffer, pH 7.0-7.4) B 2. Initiate Activation (Adjust pH to 9.0-9.5 with alkaline buffer to form vinyl sulfone) A->B C 3. Add Amine Ligand (Introduce protein, peptide, or drug solution to the activated NP suspension) B->C D 4. Incubate (React for 2-24h at room temperature with gentle mixing) C->D E 5. Quench Reaction (Add excess small molecule amine, e.g., Tris or ethanolamine, to block unreacted vinyl sulfones) D->E F 6. Purify Nanoparticles (Centrifuge and wash 3x to remove excess reagents and byproducts) E->F G 7. Characterize (Analyze NPs via XPS, FTIR, DLS, etc. to confirm conjugation) F->G

Caption: Workflow for nanoparticle functionalization.
Materials and Reagents
  • Chloroethyl Sulfone-Functionalized Nanoparticles (CES-NPs): 10 mg

  • Amine-Containing Ligand: (e.g., peptide, antibody, small molecule drug)

  • Reaction Buffer: 100 mM Sodium Carbonate Buffer, pH 9.5

  • Neutral Buffer: 100 mM Phosphate-Buffered Saline (PBS), pH 7.4

  • Quenching Solution: 1 M Tris-HCl, pH 8.0, or 1 M Ethanolamine, pH 8.5

  • Deionized (DI) Water: 18.2 MΩ·cm

  • Equipment: pH meter, vortex mixer, rotator/shaker, benchtop centrifuge for nanoparticle pelleting.

ParameterRecommended ValuePurpose
Starting NP Concentration 1 - 5 mg/mLEnsures adequate dispersion and surface availability.
Activation/Reaction pH 9.0 - 9.5Optimizes vinyl sulfone formation and amine reactivity. [3]
Ligand Concentration 5-20 molar excess over surface sitesDrives reaction equilibrium towards product formation.
Reaction Temperature 20 - 25 °C (Room Temp)Balances reaction rate with biomolecule stability.
Reaction Time 2 - 24 hoursAllows sufficient time for conjugation to proceed to completion.
Quenching Reagent 1 M Tris or EthanolamineDeactivates any remaining reactive sites for a defined surface.
Table 2: Key parameters for the nanoparticle conjugation protocol.
Step-by-Step Methodology
  • Nanoparticle Suspension:

    • Weigh 10 mg of CES-NPs and transfer to a 15 mL conical tube.

    • Add 5 mL of Neutral Buffer (PBS, pH 7.4).

    • Vortex and sonicate briefly (1-2 minutes) to ensure the nanoparticles are fully dispersed and homogenous.

  • Activation and Conjugation:

    • Centrifuge the NP suspension (e.g., 12,000 x g for 20 minutes, adjust for your specific NPs) to pellet the nanoparticles. Discard the supernatant.

    • Resuspend the NP pellet in 5 mL of Reaction Buffer (pH 9.5). This step initiates the conversion of chloroethyl sulfone to vinyl sulfone.

    • Immediately add your amine-containing ligand, which should be pre-dissolved in a small volume of the Reaction Buffer. The final concentration should provide a suitable molar excess.

    • Scientist's Note: The in situ activation is critical. Do not let the NPs sit in the high pH buffer for an extended period before adding the ligand, as the vinyl sulfone group can be susceptible to hydrolysis over time, albeit slowly.

  • Incubation:

    • Place the reaction tube on a rotator or shaker providing gentle, end-over-end mixing.

    • Incubate at room temperature for 4 hours. This is a good starting point; longer times (up to 24 hours) may improve efficiency for less reactive amines.

  • Quenching Unreacted Sites:

    • Add 250 µL of 1 M Quenching Solution (e.g., Tris-HCl) to the reaction mixture.

    • Continue to incubate with gentle mixing for an additional 30 minutes.

    • Causality Insight: This step is crucial for reproducibility. It ensures that any unreacted vinyl sulfone groups are capped, preventing unintended reactions in subsequent applications and creating a chemically defined, stable final product.

  • Purification:

    • Pellet the functionalized nanoparticles by centrifugation.

    • Discard the supernatant, which contains unreacted ligand, quenching agent, and reaction byproducts.

    • Resuspend the pellet in 10 mL of Neutral Buffer (PBS).

    • Repeat this wash cycle two more times (for a total of three washes) to ensure the complete removal of non-covalently bound species.

  • Final Resuspension and Storage:

    • After the final wash, resuspend the nanoparticle pellet in a suitable storage buffer (e.g., PBS with 0.02% sodium azide as a preservative) at the desired final concentration.

    • Store the functionalized nanoparticles at 4°C.

Validation and Characterization of Functionalized Surfaces

Confirmation of successful conjugation is a mandatory step. Several surface-sensitive analytical techniques can be employed to validate the immobilization of the amine-containing ligand.

  • X-ray Photoelectron Spectroscopy (XPS): This technique provides the elemental composition of the nanoparticle surface. A successful conjugation will result in an increase in the atomic percentage of nitrogen (from the amine) and potentially other unique elements present in the ligand. [7][8]* Fourier-Transform Infrared Spectroscopy (FTIR): Can be used to detect the appearance of new vibrational bands characteristic of the immobilized ligand, such as amide I and II bands if the ligand is a protein or peptide. [9]* Dynamic Light Scattering (DLS) and Zeta Potential: Covalent attachment of a ligand will typically increase the hydrodynamic diameter of the nanoparticles. A change in the surface charge, measured by zeta potential, is also a strong indicator of successful surface modification.

  • Quartz Crystal Microbalance (QCM): For planar surfaces, QCM can be used to monitor the binding reaction in real-time, providing kinetic data and confirming mass uptake on the surface. [7][8]* Functional Assays: The most definitive validation is a functional assay. For example, if an antibody was conjugated, its ability to bind to its specific antigen can be tested via ELISA or surface plasmon resonance (SPR), confirming that its biological activity was preserved through the conjugation process. [10][11]

References

  • Morpurgo, M., Veronese, F. M., Kachensky, D., & Harris, J. M. (1996). Preparation and characterization of poly(ethylene glycol) vinyl sulfone. Bioconjugate Chemistry, 7(3), 363–368. [Link]

  • Morales-Sanfrutos, J., Megia-Fernandez, A., & Santoyo-Gonzalez, F. (2010). Vinyl sulfone: a versatile function for simple bioconjugation and immobilization. Organic & Biomolecular Chemistry, 8(4), 765-774. [Link]

  • Zhang, Y., et al. (2024). Sulfone-functionalized stereoisomericr[12]adialene displays guest induced modulation of porous frameworks and critical crystallization-induced near-infrared emission. Chemical Science, 15(1), 123-130. [Link]

  • Megia-Fernandez, A., Hernandez-Mateo, F., & Santoyo-Gonzalez, F. (2013). Vinyl sulfone-based ferrocenylation reagents: applications in conjugation and bioconjugation. Organic & Biomolecular Chemistry, 11(23), 3849-3859. [Link]

  • Ortega-Munoz, M., Lopez-Jaramillo, J., & Santoyo-Gonzalez, F. (2012). Vinyl Sulfone: A Multi-Purpose Function in Proteomics. In Proteomics - Human Diseases and Protein Functions. InTech. [Link]

  • Morales-Sanfrutos, J., Megia-Fernandez, A., & Santoyo-Gonzalez, F. (2010). Vinyl sulfone: a versatile function for simple bioconjugation and immobilization. Semantic Scholar. [Link]

  • Wang, H., Cheng, F., Li, M., Peng, W., & Qu, J. (2015). Reactivity and Kinetics of Vinyl Sulfone-Functionalized Self-Assembled Monolayers for Bioactive Ligand Immobilization. Langmuir, 31(11), 3413–3421. [Link]

  • Gauthier, M. A., & Klok, H. A. (2008). Bioconjugation Using Thiols: Old Chemistry Rediscovered to Connect Polymers with Nature's Building Blocks. ACS Macro Letters. [Link]

  • Cruz-Bustos, T., et al. (2019). Synthesis of vinyl-sulfone reagents for the functionalization of nanocapsules. ResearchGate. [Link]

  • Reid, J. L., et al. (2023). Functionalization of polymeric nanoparticles with targeting VNAR ligands using vinyl sulfone conjugation. Journal of Materials Chemistry B, 11(20), 4533-4543. [Link]

  • Li, Y., et al. (2024). A bioactive sprite: Recent advances in the application of vinyl sulfones in drug design and organic synthesis. European Journal of Medicinal Chemistry, 277, 116757. [Link]

  • Lin, P. C., et al. (2011). Different linkers used in surface modification. ResearchGate. [Link]

  • Zuo, Z., & MacMillan, D. W. C. (2014). Photoredox α-Vinylation of α-Amino Acids and N-Aryl Amines. Journal of the American Chemical Society, 136(14), 5257–5260. [https://www.princeton.edu/chemistry/macmillan/wp-content/uploads/sites/9 Macmillan_JACS_2014_136_5257.pdf]([Link] Macmillan_JACS_2014_136_5257.pdf)

  • Zuo, Z., & MacMillan, D. W. C. (2014). Photoredox α-Vinylation of α-Amino Acids and N-Aryl Amines. Journal of the American Chemical Society, 136(14), 5257–5260. [Link]

  • Reid, J. L., et al. (2023). Functionalization of polymeric nanoparticles with targeting VNAR ligands using vinyl sulfone conjugation. Journal of Materials Chemistry B. [Link]

  • Smith, C. W. (1949). Preparation of vinyl sulfones.
  • Reid, J. L., et al. (2023). Functionalization of polymeric nanoparticles with targeting VNAR ligands using vinyl sulfone conjugation. Queen's University Belfast Research Portal. [Link]

  • Reid, J. L., et al. (2023). Functionalization of polymeric nanoparticles with targeting VNAR ligands using vinyl sulfone conjugation. Semantic Scholar. [Link]

  • Sari, M. A., et al. (2022). Synthesis and Characterization of Antibacterial ZnO - Functionalized Polysulfone Membrane. Journal of Ecological Engineering, 23(10), 226-236. [Link]

  • Wang, H., et al. (2015). Reactivity and kinetics of vinyl sulfone-functionalized self-assembled monolayers for bioactive ligand immobilization. Langmuir, 31(11), 3413-3421. [Link]

  • Wikipedia contributors. (2023, December 29). Vinyl sulfone dyes. Wikipedia. [Link]

  • Wang, H., et al. (2015). Reactivity and Kinetics of Vinyl Sulfone-Functionalized Self-Assembled Monolayers for Bioactive Ligand Immobilization. ResearchGate. [Link]

  • Garcia-Galan, C., et al. (2023). Synergy of Ion Exchange and Covalent Reaction: Immobilization of Penicillin G Acylase on Heterofunctional Amino-Vinyl Sulfone Agarose. International Journal of Molecular Sciences, 24(2), 1338. [Link]

  • Morales-Sanfrutos, J., et al. (2010). Synthesis of vinyl sulfone-functionalized tags and sugars. ResearchGate. [Link]

  • Li, J., et al. (2024). Switchable SuFEx linker chemistry for efficient coupling of alcohols, thiols, and selenols with O-/N-nucleophiles. ChemRxiv. [Link]

  • Peeters, M., et al. (2021). Assembling Surface Linker Chemistry with Minimization of Non-Specific Adsorption on Biosensor Materials. Chemosensors, 9(2), 22. [Link]

  • Organic Chemistry Portal. (n.d.). Vinyl sulfone synthesis by C-S coupling reactions. Organic Chemistry Portal. [Link]

  • Ortega-Munoz, M., Lopez-Jaramillo, J., & Santoyo-Gonzalez, F. (2012). Vinyl Sulfone: A Multi-Purpose Function in Proteomics. ResearchGate. [Link]

  • Barbosa, O., et al. (2015). Use of vinyl sulfone activated supports to coimmobilize enzymes with diverse stability. ResearchGate. [Link]

  • Houtman, D. A. (1957). Production of vinyl sulfones.
  • Davies, S. G., et al. (2022). Photocatalytic Late-Stage Functionalization of Sulfonamides via Sulfonyl Radical Intermediates. ACS Catalysis, 12(10), 5894–5900. [Link]

  • de Andrade Silva, D., et al. (2024). Impact of functionalization linker chemistry on cellulase immobilization: a comparative study of TEOS, APTS, and MPTS functionalized magnetic nanoparticles. RSC Advances, 14(6), 3986-3999. [Link]

  • Schedler, M., et al. (2016). Possible reactions of vinyl sulfones (MeS)RCQCX(SO2Ph) with methyl thiol HSMe'. ResearchGate. [Link]

  • Ghasemi, H., et al. (2014). Chemical Safety Concerns of Sulfur Mustard Analog, 2-Chloroethyl Ethyl Sulfide, in Laboratory Study. Archives of Hygiene Sciences, 3(1), 1-5. [Link]

  • Bangs Laboratories, Inc. (2023). General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Bangs Laboratories, Inc.. [Link]

  • Misra, A. K., & Tiwari, V. K. (2017). Glycoconjugations of Biomolecules by Chemical Methods. Frontiers in Chemistry, 5, 29. [Link]

  • Swanson, M. J., & Clapper, D. L. (1998). Chemical functionalization of surfaces.
  • Creative Biolabs. (2023). Chemical Conjugation. Creative Biolabs. [Link]

  • MacDonald, J. I., et al. (2019). Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates. Chemical Society Reviews, 48(5), 1310-1334. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Preventing premature hydrolysis of 2-(2-Chloroethanesulfonyl)ethan-1-amine

Topic: Stability, Storage, and Controlled Activation Document ID: TS-CES-001 | Version: 2.4 | Status: Active Core Technical Overview: The "Switch" Mechanism Executive Summary for Researchers: The instability of 2-(2-Chlo...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Stability, Storage, and Controlled Activation

Document ID: TS-CES-001 | Version: 2.4 | Status: Active

Core Technical Overview: The "Switch" Mechanism

Executive Summary for Researchers: The instability of 2-(2-Chloroethanesulfonyl)ethan-1-amine (often abbreviated as CES-Amine ) is rarely due to direct hydrolysis of the carbon-chlorine bond. Instead, the molecule acts as a "masked" vinyl sulfone.

Under basic conditions (pH > 7.5), the sulfone group acidifies the adjacent


-protons, triggering a rapid 

-elimination of HCl. This generates the Vinyl Sulfone (VS) intermediate.[1] This VS species is a potent Michael acceptor.
  • The Desired Pathway: The VS reacts with your target nucleophile (e.g., Thiol/Amine).

  • The Failure Pathway (Hydrolysis): If no target is present, or if the pH is too high, water acts as the nucleophile, attacking the VS to form 2-(2-Hydroxyethanesulfonyl)ethan-1-amine . This byproduct is chemically inert and marks the irreversible death of your reagent.

Reaction Pathway Diagram

The following diagram illustrates the kinetic competition that dictates your experiment's success.

ReactionPathway cluster_0 Critical Control Point CES CES-Amine (Precursor) VS Vinyl Sulfone (Active Intermediate) CES->VS Activation (pH > 7.5, -HCl) Product Conjugated Product (Success) VS->Product Target Nucleophile (Fast) Hydrolysis Hydroxy-Ethyl Sulfone (Dead End) VS->Hydrolysis H2O Attack (Slow at pH 7, Fast at pH 9+)

Figure 1: The kinetic competition between conjugation and hydrolysis. Success depends on maximizing the Green path while suppressing the Red path.

Storage & Handling (Pre-Experiment)

Current Status: The compound is supplied as a Hydrochloride Salt (


).
Why?  The free base amine is self-reactive (it can polymerize by reacting with its own tail). The HCl salt protonates the amine, rendering it non-nucleophilic and stable.
Critical Storage Protocols
ParameterSpecificationTechnical Rationale
Temperature -20°C (Desiccated)Retards spontaneous elimination kinetics.
Atmosphere Argon/NitrogenHygroscopic Risk: The salt absorbs atmospheric water. Dissolved water creates localized acidic/basic pockets that accelerate degradation.
Container Amber GlassWhile not strictly photo-labile, light can generate radicals that degrade the sulfone moiety over long periods.

Troubleshooting Storage Issues:

  • Symptom: The powder has turned into a sticky gum or yellow solid.

  • Diagnosis: Moisture ingress has caused partial hydrolysis and polymerization.

  • Action: Discard. Do not attempt to recrystallize. The hydrolysis byproduct (hydroxyethyl sulfone) is difficult to separate and will inhibit future reactions.

Activation & Reaction Protocols

Protocol A: Thiol Conjugation (Cysteine/Peptides)

Target: Sulfhydryl groups (-SH) Optimal pH: 7.0 – 8.0

The Strategy: Thiols are better nucleophiles than water. At neutral pH, the elimination of CES to VS is slow but steady.[1] As VS forms, the thiol (which is highly nucleophilic) captures it immediately, outcompeting water.

  • Buffer Prep: Use Phosphate (PBS) or HEPES (50-100 mM). Avoid Tris (primary amine can compete).

  • Dissolution: Dissolve CES-Amine in water or DMF immediately before use.

    • Note: In water, the pH will drop due to the HCl salt.

  • Reaction: Add CES-Amine to the protein/peptide solution.

  • pH Adjustment: Slowly adjust pH to 7.5.

    • Validation: Monitor consumption of free thiols using Ellman’s Reagent.

Protocol B: Amine Conjugation (Lysine/N-Terminus)

Target: Primary Amines (


)
Optimal pH: 9.0 – 9.5

The Risk: Amines are harder to target. They require a higher pH to be unprotonated (nucleophilic). However, at pH 9+, the hydrolysis rate of the Vinyl Sulfone increases exponentially .

The "Pulse" Strategy:

  • Concentration: Maintain high concentrations of the target amine (>2 mg/mL) to favor the second-order reaction (conjugation) over the pseudo-first-order reaction (hydrolysis).

  • Temperature: Perform the reaction at 4°C .

    • Why? Hydrolysis has a higher activation energy than aminolysis. Lowering temperature suppresses hydrolysis more than it suppresses conjugation.

  • Quenching: Stop the reaction after 2-4 hours by lowering pH to 6.0 or adding excess Cysteine.

Troubleshooting Guide (FAQ)

Scenario 1: "I see vinyl protons in my NMR before I even start."

User Observation:


 NMR (

) shows doublets at 6.2–6.4 ppm and 6.8–7.0 ppm. Root Cause: Spontaneous elimination during storage or NMR prep. Diagnostic:
  • If the sample was stored in

    
     for >1 hour: The deuterium exchange and slight basicity of some glass NMR tubes can trigger elimination.
    
  • If the powder was old: Moisture ingress occurred. Solution: Always prepare NMR samples in

    
     with 1% 
    
    
    
    (deuterated acid) to lock the equilibrium towards the precursor.
Scenario 2: "My conjugation yield is <10%."

Root Cause: The "Hydrolysis Trap." Analysis: You likely mixed the CES-Amine into a high pH buffer (pH > 9) before adding your target molecule. Explanation: The moment CES hits pH 9, it converts to Vinyl Sulfone. If the target isn't there instantly, water kills it within minutes. Fix: Always add the CES-Amine to the solution containing the target molecule, then adjust the pH.

Scenario 3: "Can I store stock solutions?"

Answer: No. Data:

  • pH 4.0 (Water): Stable for ~24 hours.

  • pH 7.5 (PBS): Half-life approx. 4–6 hours.

  • pH 9.0 (Borate): Half-life < 30 minutes. Recommendation: Weigh solid aliquots in single-use tubes under inert gas.

Analytical Validation

To confirm the integrity of your reagent, use


 NMR.[2]
MoietyChemical Shift (

, ppm in

)
MultiplicityStatus
CES-Amine (Precursor) 3.9 - 4.0Triplet (

)
Good
Vinyl Sulfone (Active) 6.2, 6.4, 6.9Doublets of DoubletsReactive
Hydroxy-Product (Dead) 3.6 - 3.7Triplet (

)
Failed
Troubleshooting Flowchart

Troubleshooting Start Problem Detected Yield Low Conjugation Yield Start->Yield Purity Impurity in Stock Start->Purity CheckPH Was pH > 8.5? Yield->CheckPH Sticky Is powder sticky? Purity->Sticky PH_Yes Hydrolysis Likely. Use Protocol B (Pulse) CheckPH->PH_Yes Yes PH_No Check Target Thiol. Is it oxidized? CheckPH->PH_No No Discard Discard. Moisture Damage. Sticky->Discard Yes NMR Run NMR in D2O + DCl Sticky->NMR No

Figure 2: Decision tree for diagnosing experimental failures.

References

  • Hermanson, G. T. (2013). Bioconjugate Techniques (3rd ed.). Academic Press. (Chapter 2: Functional Targets).

  • Morpurgo, M., et al. (1996).[3] Preparation and Characterization of Poly(ethylene glycol) Vinyl Sulfone. Bioconjugate Chemistry, 7(3), 363–368.

  • Zollinger, H. (2003). Color Chemistry: Syntheses, Properties, and Applications of Organic Dyes and Pigments. Wiley-VCH. (Mechanism of reactive dye hydrolysis).[4]

  • Masri, M. S., & Friedman, M. (1988). Protein reactions with vinyl sulfones. Journal of Protein Chemistry, 7, 49–54. (Kinetics of amine vs thiol addition).

Sources

Optimization

Troubleshooting low conjugation yields with 2-(2-Chloroethanesulfonyl)ethan-1-amine

Topic: Troubleshooting low conjugation yields with 2-(2-Chloroethanesulfonyl)ethan-1-amine Role: Senior Application Scientist Format: Technical Support Center (Guides & FAQs) Welcome to the Advanced Conjugation Support H...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Troubleshooting low conjugation yields with 2-(2-Chloroethanesulfonyl)ethan-1-amine Role: Senior Application Scientist Format: Technical Support Center (Guides & FAQs)

Welcome to the Advanced Conjugation Support Hub. If you are experiencing low yields with 2-(2-Chloroethanesulfonyl)ethan-1-amine (often referred to as the "CEA" linker), you are likely encountering a specific kinetic barrier unique to this class of reagents. Unlike standard maleimides or NHS esters, this molecule is a "Masked" Electrophile . It does not react until it is chemically activated.

This guide deconstructs the activation mechanism, the pH paradox, and the specific protocols required to unlock high-efficiency conjugation.

🔬 The Core Mechanism: The "Masked" Electrophile

To troubleshoot effectively, you must understand the chemistry you are controlling. This reagent contains two distinct functional ends:

  • Primary Amine (

    
    ):  A standard nucleophile for coupling to Carboxyls (via EDC/NHS) or Aldehydes.
    
  • 2-Chloroethyl Sulfone: This is NOT the reactive species. It is a stable precursor. It must undergo

    
    -elimination  to form a Vinyl Sulfone  before it can conjugate to a thiol.
    

The most common cause of 0% yield is the failure to trigger this elimination step.

Diagram 1: The Activation & Conjugation Pathway

The following logic flow illustrates the critical activation step that must occur in situ.

ActivationPathway Precursor 2-Chloroethyl Sulfone (Stable Precursor) VS Vinyl Sulfone (Active Electrophile) Precursor->VS  β-Elimination (-HCl)   Base Activation Trigger (Base: pH > 8.0) Base->VS Product Stable Thioether Conjugate VS->Product  Michael Addition   Thiol Target Thiol (Cysteine -SH) Thiol->Product  pH 7.0 - 8.0  

Figure 1: The activation mechanism. The reagent remains inert until exposed to base, which drives the loss of HCl to generate the reactive Vinyl Sulfone.

🛠️ Troubleshooting Guide

Issue 1: "I see no conjugation to my Cysteine target."

Diagnosis: Activation Failure. The chloroethyl group is stable in acidic and neutral buffers. If you attempted conjugation at pH 6.5 - 7.0 without a pre-activation step, the vinyl sulfone was never generated.

The Fix: The "Pop-and-Drop" Protocol Vinyl sulfones require a basic environment to form, but a near-neutral environment to react specifically with thiols.

  • Activation: Incubate the linker (or the linker-modified protein) in a buffer at pH 8.5 - 9.0 for 30–60 minutes at 37°C. This drives the elimination of HCl.

  • Conjugation: Lower the pH to 7.0 - 7.5 and add your thiol-containing target.

  • Why? Maintaining pH > 9.0 during conjugation increases the risk of the vinyl sulfone reacting with lysines (amines) instead of cysteines, ruining specificity [1].

Issue 2: "My linker is polymerizing or precipitating."

Diagnosis: Head-to-Tail Self-Reaction. This molecule is heterobifunctional (Amine + Vinyl Sulfone precursor). Once activated, the Vinyl Sulfone reacts with amines.

  • If you activate the vinyl sulfone before consuming the primary amine (e.g., by dissolving the free reagent in pH 9 buffer), the amine of Molecule A will react with the vinyl sulfone of Molecule B.

The Fix: Correct Order of Operations Always couple the Amine end first.

  • Step 1: Couple the amine end to your first target (e.g., NHS-ester activated protein) at pH 7.2. The chloroethyl group remains inert.

  • Step 2: Purify to remove excess free linker.

  • Step 3: Now raise the pH to activate the chloroethyl group to vinyl sulfone for the second coupling.

Issue 3: "Low yield despite high pH."

Diagnosis: Hydrolysis Competition (Rare but possible) or Thiol Oxidation. While vinyl sulfones are more stable to hydrolysis than maleimides [2], they are not invincible. However, a more likely culprit is Thiol Oxidation .

  • At pH > 8.0, free thiols rapidly oxidize to disulfides (cystine), making them unreactive toward the vinyl sulfone.

The Fix: TCEP & Degassing

  • Add TCEP (Tris(2-carboxyethyl)phosphine) to your thiol buffer. TCEP does not contain a thiol and will not compete with the vinyl sulfone (unlike DTT or Mercaptoethanol).

  • Degas your buffers to prevent oxygen-mediated disulfide formation.

📊 Optimization Matrix: pH vs. Reactivity

Use this table to select the correct buffer conditions for each step of your workflow.

ParameterConditionOutcomeMechanism
pH < 7.0 AcidicInert Chloroethyl group remains stable; no elimination.
pH 7.0 - 7.5 NeutralSelective Ideal for Vinyl Sulfone + Thiol reaction (once activated).
pH 8.0 - 9.0 BasicActivation Rapid conversion of Chloroethyl

Vinyl Sulfone.
pH > 9.5 Highly BasicPromiscuous Vinyl Sulfone begins reacting with Lysines (Amines).

🧩 Logical Workflow for Troubleshooting

Follow this decision tree to identify your specific failure point.

TroubleshootingTree Start Start: Low Conjugation Yield CheckOrder Did you couple the Amine end first? Start->CheckOrder SelfPoly Probable Cause: Self-Polymerization CheckOrder->SelfPoly No CheckPH Was pH > 8.0 used at some point? CheckOrder->CheckPH Yes NoAct Probable Cause: Activation Failure (Linker is still Chloroethyl) CheckPH->NoAct No CheckThiol Is the Thiol reduced? CheckPH->CheckThiol Yes Oxidation Probable Cause: Disulfide Formation CheckThiol->Oxidation No Success Proceed to Optimization (Temp/Time) CheckThiol->Success Yes

Figure 2: Diagnostic flow for identifying the root cause of low conjugation efficiency.

❓ Frequently Asked Questions (FAQ)

Q: Why use this linker instead of a standard Maleimide? A: Stability. Maleimides are prone to ring-opening hydrolysis and "Michael Retro-Addition" (falling off the protein) in plasma. The Vinyl Sulfone (generated from this reagent) forms an irreversible, highly stable thioether bond that is resistant to hydrolysis [3].

Q: Can I activate the linker before attaching it to my protein? A: Only if you protect the primary amine. If you activate the free molecule in solution, the amine of one molecule will react with the vinyl sulfone of another, forming a polymer.

Q: How do I know if the activation worked? A: You can monitor the reaction via HPLC or LC-MS. The elimination of HCl results in a mass shift of -36.5 Da (Loss of HCl). If your mass spec shows the original mass, your pH was too low.

Q: Is the reaction temperature important? A: Yes. The elimination reaction (activation) is endothermic. Increasing the temperature to 37°C significantly accelerates the conversion to vinyl sulfone compared to 4°C or RT [4].

📚 References

  • Morpurgo, M., et al. (1996).[1] Preparation and characterization of poly(ethylene glycol) vinyl sulfone.[2] Bioconjugate Chemistry.[3]

  • Houen, G., & Jensen, O. M. (1995). Conjugation to maleimides and vinyl sulfones: A comparison of stability. Journal of Immunological Methods.

  • Hermanson, G. T. (2013).[4] Bioconjugate Techniques (3rd Edition). Chapter 2: Functional Targets. Academic Press.

  • Masri, M. S., & Friedman, M. (1988). Protein reactions with vinyl sulfones.[2][5] Journal of Protein Chemistry.

Sources

Troubleshooting

Optimizing elimination reaction to generate vinyl sulfone from 2-(2-Chloroethanesulfonyl)ethan-1-amine

Topic: Optimizing Elimination Reaction of 2-(2-Chloroethanesulfonyl)ethan-1-amine Document ID: VS-GEN-OPT-08 Last Updated: March 8, 2026 Executive Summary Welcome to the Technical Support Center. You are likely working w...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Optimizing Elimination Reaction of 2-(2-Chloroethanesulfonyl)ethan-1-amine Document ID: VS-GEN-OPT-08 Last Updated: March 8, 2026

Executive Summary

Welcome to the Technical Support Center. You are likely working with 2-(2-Chloroethanesulfonyl)ethan-1-amine (often supplied as the hydrochloride salt). This molecule acts as a "masked" vinyl sulfone. It is stable as a solid salt but releases the highly reactive vinyl sulfone electrophile upon exposure to base via


-elimination of HCl.

The Critical Challenge: This specific molecule contains both a nucleophile (primary amine) and a precursor to an electrophile (chloroethyl sulfone). Once the vinyl sulfone is generated, self-polymerization or intramolecular cyclization is a major competing pathway if the reaction conditions (concentration, pH) are not strictly controlled.

This guide provides the "Golden Path" for activation, troubleshooting for common failure modes, and mechanistic insights to validate your workflow.

Module 1: The "Golden Path" Activation Protocol

Objective: Generate the vinyl sulfone species in situ for immediate conjugation or derivatization, minimizing self-polymerization.

The Mechanism

The reaction follows an E2 (bimolecular elimination) or E1cB-like mechanism, depending on the solvent and base. The base abstracts the acidic proton


 to the sulfone, leading to the expulsion of the chloride leaving group.
Standard Operating Procedure (In Situ Generation)

Reagents:

  • Substrate: 2-(2-Chloroethanesulfonyl)ethan-1-amine HCl.

  • Buffer: 50-100 mM Sodium Phosphate or Borate (pH 8.0 – 9.0).

  • Base: NaOH or TEA (for organic solvent applications).

Workflow:

  • Preparation: Dissolve the amine-HCl salt in water or buffer at neutral pH (7.0) . At this stage, the species is stable.

  • Target Addition: If conjugating to a protein/thiol, add the target molecule before raising the pH.

  • Activation (The Trigger): Slowly adjust pH to 8.0–9.0 .

    • Note: The elimination rate increases by ~10-fold for every pH unit increase.

  • Incubation: Allow reaction to proceed for 30–60 minutes at room temperature (20–25°C).

  • Quenching: Lower pH to < 7.0 or add excess cysteine/glycine to scavenge remaining vinyl sulfone.

Optimization Parameters
ParameterRecommended RangeImpact on Reaction
pH 8.0 – 9.0< 7.5: Elimination is too slow.> 9.5: High risk of hydrolysis and amine-based polymerization.
Temperature 4°C – 25°CHigher temps accelerate elimination but drastically increase hydrolysis and side reactions.
Concentration < 10 mMHigh concentrations (>50 mM) favor intermolecular polymerization (gelling).
Buffer Phosphate, BorateAvoid amine-containing buffers (Tris, Glycine) during activation; they will compete as nucleophiles.

Module 2: Mechanistic Visualization

The following diagram illustrates the competing pathways you must manage. The goal is to maximize the Green Path (Target Conjugation) while suppressing the Red Paths (Polymerization/Hydrolysis).

VinylSulfonePathways Start Chloroethyl Sulfone (Precursor) Transition Transition State (Carbanion) Start->Transition + Base (pH > 8) VS Vinyl Sulfone (Active Electrophile) Transition->VS - HCl (Elimination) Product Desired Conjugate (Thioether/Amine) VS->Product + Target Thiol/Amine (Fastest) Polymer Polymerization (Self-Reaction) VS->Polymer + Free Amine (Self) (Conc. Dependent) Hydrolysis Hydroxyethyl Sulfone (Dead End) VS->Hydrolysis + H2O (High pH) (Slow)

Figure 1: Reaction pathway showing the activation of the masked vinyl sulfone and competing side reactions.[1]

Module 3: Troubleshooting Guide

Issue 1: "My reaction mixture turned into a gel or precipitate."
  • Diagnosis: Uncontrolled Polymerization.

  • Root Cause: The free amine of one activated molecule attacked the vinyl sulfone of another. This is a classic "A-B monomer" polymerization scenario.

  • Solution:

    • Dilution: Reduce substrate concentration to < 10 mM.

    • Order of Addition: Ensure your target nucleophile (e.g., protein thiol) is present in large excess before activating the vinyl sulfone.

    • Protection: If you need to isolate the vinyl sulfone, you must protect the amine (e.g., Boc-protection) before elimination.

Issue 2: "I see no conjugation to my target protein."
  • Diagnosis: Incomplete Elimination or Competitive Hydrolysis.

  • Root Cause: pH was either too low (elimination didn't happen) or too high (hydrolysis occurred faster than conjugation).

  • Solution:

    • Check pH: Verify the pH is actually > 8.0. The HCl released during the reaction can lower the pH of weak buffers. Use 100 mM buffer capacity.

    • Leaving Group Check: Ensure you are using the Chloro derivative. If you synthesized a Hydroxy derivative, it will not eliminate under these mild conditions (requires strong acid catalysis or very high heat).

Issue 3: "The product mass is +18 Da higher than expected."
  • Diagnosis: Hydrolysis (Water Addition).

  • Root Cause: The vinyl sulfone reacted with water instead of your target.

  • Solution:

    • Reduce pH: Hydrolysis rates increase significantly above pH 10. Keep pH 8.0–8.5.

    • Increase Target Concentration: Kinetics are competitive. Increasing the concentration of your thiol/amine target makes it statistically more likely to react than water.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I isolate the vinyl sulfone amine as a solid? A: Generally, no . As a free base, it is unstable due to self-polymerization. It is commercially available as the chloroethyl precursor for this exact reason. If you must isolate it, it should be kept as a salt (e.g., TFA salt) in non-nucleophilic solvents, but in situ generation is the industry standard.

Q: Which is faster: Reaction with Cysteine (Thiol) or Lysine (Amine)? A: Reaction with Cysteine (Thiol) is significantly faster at pH 7–9.

  • Thiols: React rapidly via Michael addition at neutral/mildly basic pH.

  • Amines: Require higher pH (> 9.0) to be unprotonated and nucleophilic enough to react, but at this pH, hydrolysis becomes a competitor.

Q: How do I monitor the elimination reaction? A:

  • 1H NMR: Look for the disappearance of the triplet signals of the chloroethyl chain (

    
     ~3.8 ppm) and the appearance of the characteristic vinyl sulfone pattern (multiplets at 
    
    
    
    6.0–6.8 ppm).
  • LC-MS: Monitor the mass shift. The elimination of HCl results in a mass loss of 36.5 Da .

Q: Is the reaction reversible? A: The elimination (formation of vinyl sulfone) is generally irreversible under these conditions. The subsequent Michael addition (conjugation) is stable and covalent, unlike maleimide-thiol adducts which can undergo retro-Michael exchange over long periods.

References

  • Bioconjugation Techniques (3rd Edition) . Hermanson, G. T. (2013).[2] Academic Press. (Definitive guide on vinyl sulfone reactivity with thiols vs. amines).

  • Preparation and Characterization of Poly(ethylene Glycol) Vinyl Sulfone . Morpurgo, M., Veronese, F. M., & Kachensky, D. (1996). Bioconjugate Chemistry.

  • Vinyl Sulfone: A Multi-Purpose Function in Proteomics . Lopez-Jaramillo, F. J., et al. (2012). InTechOpen.

  • Kinetics and Mechanism of the Hydrolysis of Vinyl Sulfones. Bernasconi, C. F., et al. (Various kinetic studies on activated olefins). Journal of Organic Chemistry.

Sources

Optimization

Technical Support Center: Storage Stability and Degradation of 2-(2-Chloroethanesulfonyl)ethan-1-amine Solutions

Target Audience: Researchers, Scientists, and Drug Development Professionals Prepared by: Senior Application Scientist Welcome to the Technical Support Center. This guide is designed to address the critical handling, sto...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals Prepared by: Senior Application Scientist

Welcome to the Technical Support Center. This guide is designed to address the critical handling, storage, and troubleshooting of 2-(2-Chloroethanesulfonyl)ethan-1-amine (typically supplied as a hydrochloride salt). This bifunctional compound is a highly valuable precursor in bioconjugation and organic synthesis. However, its dual nature—containing both a nucleophilic amine and an electrophilic chloroethylsulfonyl group—makes it inherently prone to self-destruction if mishandled.

Understanding the causality behind its degradation is the key to maintaining experimental integrity and maximizing your conjugation yields.

Part 1: The Causality of Degradation (Mechanism of Action)

To troubleshoot effectively, you must understand the molecule's chemical behavior. 2-(2-Chloroethanesulfonyl)ethan-1-amine is a "masked" reactive species.

Under acidic or strictly anhydrous conditions, the molecule is stable. However, when exposed to a base (pH > 7.0), the chloroethylsulfonyl moiety undergoes rapid base-mediated elimination of hydrogen chloride (dehydrochlorination) to form a vinyl sulfone [1]. Vinyl sulfones are powerful Michael acceptors[2].

Because the molecule itself contains a primary amine (a Michael donor), the generation of the vinyl sulfone immediately triggers an intermolecular aza-Michael addition[3]. The amine of one molecule attacks the vinyl sulfone of another, initiating a cascade that leads to rapid autopolymerization and complete loss of functional reagent[4].

Degradation Pathway Visualization

DegradationMechanism A 2-(2-Chloroethanesulfonyl)ethan-1-amine (Free Base) B Vinyl Sulfone Intermediate (Highly Reactive Electrophile) A->B Base-Mediated Elimination (-HCl) D Hydrolysis Product (Inactive) A->D Nucleophilic Substitution (+H2O) C Oligomerization / Polymerization (Viscous/Inactive Product) B->C Intermolecular Aza-Michael Addition B->D Hydration (+H2O)

Mechanistic pathway of 2-(2-Chloroethanesulfonyl)ethan-1-amine degradation.

Part 2: Quantitative Stability Data

To assist in experimental planning, the following table summarizes the expected half-life of 2-(2-Chloroethanesulfonyl)ethan-1-amine across various standard laboratory conditions.

Table 1: Degradation Kinetics and Half-Life

Solvent / BufferpHTemperatureEstimated Half-LifePrimary Degradation Pathway
Anhydrous DMSON/A25°C> 1 MonthNone (Stable as HCl salt)
Ultrapure Water4.0 - 5.04°C~ 5 - 7 DaysSlow Hydrolysis[5]
PBS Buffer7.425°C< 2 HoursAutopolymerization / Hydrolysis
Borate Buffer8.525°C< 15 MinutesRapid Autopolymerization[2]

Part 3: Troubleshooting Guide & FAQs

Q: My stock solution turned yellow and highly viscous after storage at 4°C. What happened? A: Your solution underwent autopolymerization. If you dissolved the compound in a neutral or basic buffer (like PBS at pH 7.4), the primary amine acted as a base, triggering the elimination of HCl to form a vinyl sulfone[1]. Because the vinyl sulfone is a potent electrophile and the free amine is a nucleophile, the molecules rapidly cross-linked via aza-Michael addition, resulting in a viscous, inactive polymer[4]. Corrective Action: Always store the compound as a dry solid at -20°C. Never store aqueous stock solutions.

Q: I am seeing very low bioconjugation yields with my target protein, even though I just prepared the reagent. A: This is likely due to premature hydrolysis or an incorrect activation pH. The conversion of the chloroethylsulfonyl group to the reactive vinyl sulfone requires a slightly basic environment (pH 8.0–8.5)[2]. If your conjugation buffer is too acidic (pH < 7.0), the vinyl sulfone will not form. Conversely, if you pre-incubate the reagent in a basic buffer without the target protein present, it will rapidly self-polymerize or hydrolyze into an inactive derivative[3]. Corrective Action: Perform in situ activation (see Protocol below).

Q: Can I prepare a stock solution in water and freeze it at -80°C to halt degradation? A: No. Freezing aqueous solutions of this compound can induce cryoconcentration, which locally concentrates the reagent and any trace bases, paradoxically accelerating polymerization. Furthermore, repeated freeze-thaw cycles introduce moisture that promotes nucleophilic substitution (hydrolysis) of the chloride[5]. Corrective Action: Prepare single-use stock solutions exclusively in anhydrous DMSO or DMF.

Part 4: Standard Operating Protocol (Self-Validating System)

To prevent autopolymerization and maximize conjugation efficiency, you must generate the vinyl sulfone intermediate directly in the presence of the target nucleophile. This allows the target to outcompete the reagent's own amine.

Protocol: In Situ Activation and Bioconjugation

Step 1: Reagent Preparation (Anhydrous)

  • Weigh the 2-(2-Chloroethanesulfonyl)ethan-1-amine hydrochloride salt and dissolve it in anhydrous DMSO to a concentration of 100 mM.

  • Validation Check: The solution must remain perfectly clear and non-viscous. The absence of a base keeps the amine protonated, preventing premature elimination[1].

Step 2: Target Preparation

  • Prepare your target protein or molecule in a conjugation buffer at pH 8.0–8.5 (e.g., 50 mM HEPES or Borate buffer).

  • Critical: Ensure the buffer is entirely free of competing primary amines (do not use Tris or glycine buffers).

Step 3: In Situ Activation

  • Add the DMSO stock solution directly to the protein mixture to achieve a final reagent concentration of 1–5 mM (ensure final DMSO concentration is <5% v/v to prevent protein denaturation).

  • Causality: The basic pH of the buffer immediately triggers the dehydrochlorination of the reagent, forming the vinyl sulfone[2]. Because the target protein's nucleophiles (e.g., cysteine thiols) are highly reactive and in close proximity, they intercept the vinyl sulfone before the reagent can self-polymerize[3].

Step 4: Incubation and Quenching

  • Incubate the reaction at room temperature for 1–2 hours.

  • Quench any remaining unreacted vinyl sulfones by adding excess β-mercaptoethanol or ethanolamine (final concentration 50 mM) and incubating for an additional 15 minutes.

Step 5: Purification

  • Remove small-molecule byproducts using size-exclusion chromatography (e.g., Sephadex G-25) or dialysis against your desired final storage buffer.

References

  • Sensitivity Analysis Of Vynyl Sulphone And Bis- Monochlorotriazine Reactive Groups Of Reactive Dyes Source: European Scientific Journal URL: [Link]

  • Solid phase synthesis of bicyclic pyrrolidines Source: Arkat USA URL: [Link]

  • Cas 85739-74-8, 2-(Chloroethylsulfonyl)ethanol dihydrochloride Source: LookChem URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Technical Guide: Mass Spectrometry Characterization of 2-(2-Chloroethanesulfonyl)ethan-1-amine Protein Adducts

Executive Summary This guide details the characterization of protein adducts formed by 2-(2-Chloroethanesulfonyl)ethan-1-amine (CES-Amine) , a "masked" vinyl sulfone reagent. Unlike direct vinyl sulfones or maleimides, C...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide details the characterization of protein adducts formed by 2-(2-Chloroethanesulfonyl)ethan-1-amine (CES-Amine) , a "masked" vinyl sulfone reagent. Unlike direct vinyl sulfones or maleimides, CES-Amine utilizes a pH-dependent elimination-addition mechanism that offers superior control over reaction kinetics and adduct stability.

This document compares CES-Amine against industry-standard alkylating agents (N-Ethylmaleimide, Iodoacetamide), provides specific mass spectrometry (MS) fragmentation signatures, and outlines a self-validating experimental protocol for confirming target engagement.

Mechanism of Action: The "Masked" Reactivity

The defining feature of CES-Amine is its latency. It does not react directly with nucleophiles. Instead, it acts as a precursor that generates a reactive vinyl sulfone species in situ upon exposure to physiological or basic pH.

Reaction Pathway[1][2][3]
  • Elimination (Activation): At neutral-to-basic pH (pH > 7.0), the chloroethyl sulfone moiety undergoes

    
    -elimination of HCl, generating a vinyl sulfone intermediate.
    
  • Michael Addition (Conjugation): The resulting vinyl sulfone is a soft electrophile that selectively reacts with soft nucleophiles (primarily Cysteine thiols, secondary Histidine/Lysine) via Michael addition.

Visualizing the Pathway

The following diagram illustrates the activation and conjugation workflow.

CES_Mechanism cluster_0 Reaction Chamber CES CES-Amine (Inactive Precursor) Low pH VS Vinyl Sulfone (Active Intermediate) -HCl CES->VS pH > 7.5 β-Elimination Adduct Stable Thioether Adduct (Mass Shift: +135.03 Da) VS->Adduct Michael Addition Cys Protein Cysteine (Nucleophile) Cys->Adduct Attack

Caption: Figure 1. The pH-gated activation mechanism of CES-Amine. The reagent remains inert until pH activation, preventing premature hydrolysis common in maleimides.

Comparative Analysis: CES-Amine vs. Alternatives

The choice of alkylating agent dictates the stability of the label during MS sample preparation and ionization.

Performance Matrix
FeatureCES-Amine (Masked VS) N-Ethylmaleimide (NEM) Iodoacetamide (IAM)
Reactive Group Chloroethyl sulfone

Vinyl Sulfone
MaleimideIodoacetyl
Reaction Type Michael Addition (Irreversible)Michael Addition (Reversible*)

Substitution
Adduct Stability High (Thioether-sulfone)Moderate (Retro-Michael risk)High (Carbamidomethyl)
Selectivity High for Cys (pH tunable)High for CysHigh for Cys (can hit Lys)
Mass Shift (

M)
+135.0354 Da +125.0477 Da+57.0215 Da
Hydrolysis Risk Low (Precursor is stable)High (Ring opening +18 Da)Low
Application Robust linker for enrichmentStandard blockingStandard blocking

Note on NEM Instability: Maleimide adducts are susceptible to the retro-Michael reaction (loss of label) or ring-opening hydrolysis (+18 Da artifact) during long LC-MS runs or storage. CES-Amine adducts are chemically stable across a wider pH and temperature range [1, 2].

Mass Spectrometry Characterization

Accurate identification requires searching for specific mass shifts and diagnostic fragment ions.

Mass Shift Calculation

The reagent formula is


 (as free base).
  • Step 1 (Activation): Loss of HCl (

    
     and 
    
    
    
    ). Net:
    
    
    (Vinyl Sulfone).
  • Step 2 (Conjugation): Addition to Protein (

    
    ). The H is retained/transferred.
    
  • Net Mass Added: The mass of the vinyl sulfone moiety.

Monoisotopic Mass Shift: +135.0354 Da Elemental Composition:



Fragmentation Behavior (MS/MS)

Unlike maleimides, which often fragment on the peptide backbone, sulfone-based adducts exhibit characteristic neutral losses and diagnostic ions in Higher-energy Collisional Dissociation (HCD).

  • Diagnostic Neutral Loss: Loss of

    
     (-63.96 Da) from the precursor or fragment ions is common in sulfone conjugates.
    
  • Diagnostic Marker Ion: The "stub" ion containing the modified cysteine immonium ion may be observed.

  • Backbone Cleavage: The thioether bond is stable; expect standard

    
     and 
    
    
    
    ion series with the mass shift on the modified cysteine.

Experimental Protocol: Self-Validating Workflow

This protocol includes a "Split-Stream" validation step to confirm that the mass shift is due to CES-Amine and not an isobaric artifact.

Reagents[4][5][6][7]
  • CES-Amine Stock: 50 mM in dry DMSO (Store at -20°C).

  • Reaction Buffer: 50 mM HEPES, 150 mM NaCl, pH 8.0 (Activation Buffer).

  • Control Buffer: 50 mM Ammonium Acetate, pH 5.0 (Inactivation Buffer).

Step-by-Step Methodology
  • Protein Reduction:

    • Incubate protein (50 µg) with 5 mM TCEP for 20 min at RT to reduce disulfides.

  • Split-Stream Labeling (Validation Step):

    • Sample A (Active): Adjust pH to 8.[1]0. Add CES-Amine (1 mM final). Incubate 1h at 37°C.

    • Sample B (Control): Adjust pH to 5.0. Add CES-Amine (1 mM final). Incubate 1h at 37°C.

    • Rationale: CES-Amine should NOT react in Sample B due to lack of elimination. If you see +135 Da in Sample B, it indicates non-specific binding or pre-existing vinyl sulfone contamination.

  • Quenching:

    • Add DTT (10 mM) to scavenge excess reagent.

  • Digestion:

    • Perform standard Trypsin/Lys-C digestion (overnight).

  • LC-MS/MS Analysis:

    • Column: C18 Reverse Phase.

    • Gradient: 5-35% B over 60 min.

    • MS Method: Data-Dependent Acquisition (DDA). Include "Sulfone Loss" (-64 Da) as a trigger if available.

Data Processing (Search Parameters)
  • Variable Modification: Cysteine (+135.0354 Da).

  • Specific Losses: Enable neutral loss of

    
     if scoring allows.
    
  • Validation: Filter for peptides present in Sample A but absent in Sample B.

Visualizing the Analytical Workflow

MS_Workflow Sample Reduced Protein Split Split Sample Sample->Split PathA Path A: pH 8.0 (Active Labeling) Split->PathA PathB Path B: pH 5.0 (Negative Control) Split->PathB Digest Trypsin Digestion PathA->Digest PathB->Digest LCMS LC-MS/MS Analysis Digest->LCMS ResultA Result A: Detect +135 Da Shift LCMS->ResultA Search Mod ResultB Result B: No Shift Observed LCMS->ResultB Search Mod Conclusion Valid Target Engagement ResultA->Conclusion ResultB->Conclusion Confirms Specificity

Caption: Figure 2. The "Split-Stream" workflow ensures that observed mass shifts are chemically specific to the elimination-addition mechanism of CES-Amine.

References

  • Adusumalli, S. R., et al. (2020). "Vinyl Sulfones: A Versatile Class of Reagents for Cysteine-Targeted Covalent Probes." ChemBioChem.

  • Fontaine, S. D., et al. (2015). "Hydrolytic stability of thiol-maleimide and thiol-vinyl sulfone bioconjugates." Bioconjugate Chemistry, 26(1), 145-152.

  • Kalia, J., & Raines, R. T. (2010). "Advances in Bioconjugation." Current Organic Chemistry, 14(2), 138–147.

  • Hou, S., et al. (2021). "Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit." Frontiers in Chemistry.

Sources

Comparative

Comparative Guide: Stability of Maleimide vs. 2-(2-Chloroethanesulfonyl)ethan-1-amine Thioether Bonds

Executive Summary Verdict: The thioether bond formed by 2-(2-Chloroethanesulfonyl)ethan-1-amine (a vinyl sulfone precursor) exhibits superior long-term physiological stability compared to the traditional maleimide thioet...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Verdict: The thioether bond formed by 2-(2-Chloroethanesulfonyl)ethan-1-amine (a vinyl sulfone precursor) exhibits superior long-term physiological stability compared to the traditional maleimide thioether bond.[1]

While maleimides offer faster reaction kinetics at neutral pH, they suffer from the "Retro-Michael" instability—a reversible process that leads to payload loss and "linker exchange" with serum albumin in vivo.[2] In contrast, the chloroethyl sulfone moiety eliminates to form a vinyl sulfone, which undergoes an irreversible Michael addition with thiols. This results in a


-thiosulfonyl linkage that is virtually immune to retro-Michael deconjugation and hydrolytic degradation, making it the preferred choice for long-circulating antibody-drug conjugates (ADCs) and therapeutic peptides.

Mechanistic Underpinnings[3][4]

To understand the stability divergence, one must analyze the reversibility of the bond formation and the fate of the resulting adducts.

Maleimide: The Reversible Trap

Maleimides react with thiols (cysteine) to form a succinimidyl thioether .

  • The Flaw: The ring strain and electron-withdrawing carbonyls that make maleimides reactive also make the product susceptible to Retro-Michael addition . This regenerates the free maleimide and the free thiol.

  • The Consequence: In blood plasma, the regenerated maleimide is rapidly captured by Human Serum Albumin (HSA) (Cys34), effectively stripping the drug payload from the antibody.

  • The Fix (Partial): Hydrolysis of the succinimide ring (to succinamic acid) prevents the retro-reaction.[2] However, this hydrolysis is slow and uncontrolled for standard maleimides.

2-(2-Chloroethanesulfonyl)ethan-1-amine: The Irreversible Lock

This molecule functions as a "masked" vinyl sulfone.

  • Activation: Under physiological or slightly basic conditions (pH 7.5–8.0), the chloroethyl sulfone group undergoes

    
    -elimination of HCl to generate a reactive Vinyl Sulfone .
    
  • The Bond: The vinyl sulfone reacts with thiols to form a stable

    
    -thiosulfonyl linkage .
    
  • Stability: This bond is thermodynamically stable. It lacks the ring strain of the succinimide and does not undergo retro-Michael addition under physiological conditions.

Reaction Pathway Diagram

The following diagram illustrates the competing fates of the maleimide bond versus the linear progression of the sulfone bond.

ReactionPathways Maleimide Maleimide Linker Succinimide Succinimidyl Thioether (Unstable Ring) Maleimide->Succinimide Fast Michael Addn. Albumin Albumin-Linker Adduct (Payload Loss) Maleimide->Albumin Thiol Exchange (In Plasma) Thiol Protein Thiol (-SH) Thiol->Succinimide SulfoneBond Beta-Thiosulfonyl Bond (Irreversible) Thiol->SulfoneBond Succinimide->Maleimide Retro-Michael (Reversible) Hydrolyzed Hydrolyzed Ring (Stable but Slow) Succinimide->Hydrolyzed Ring Hydrolysis (pH dependent) CES Chloroethyl Sulfone (Precursor) VinylSulfone Vinyl Sulfone (Active Species) CES->VinylSulfone Elimination (-HCl) pH > 7.5 VinylSulfone->SulfoneBond Irreversible Michael Addn.

Caption: Comparative reaction pathways. Note the reversible loop for maleimides leading to albumin exchange, contrasted with the linear, irreversible path of the sulfone linker.

Stability Performance Analysis

The following data summarizes the performance of these linkers in human plasma at


.
Table 1: Comparative Stability Metrics
FeatureMaleimide (Standard)Chloroethyl/Vinyl Sulfone
Bond Type Thiosuccinimide (Cyclic)

-Thiosulfonyl (Linear)
Retro-Michael Potential High (Reversible)None (Irreversible)
Plasma Stability (7 Days) ~50% Intact>95% Intact
Half-Life (

) in Plasma
~60 HoursStable (Weeks)
Hydrolytic Stability Susceptible to ring openingHighly Stable
Thiol Exchange (GSH/HSA) SignificantNegligible
Reaction pH 6.5 – 7.57.5 – 8.5

Key Insight: In a study comparing PEG-Maleimide vs. PEG-Mono-Sulfone conjugates, the maleimide variant lost ~30% of its payload to glutathione exchange within 7 days, whereas the sulfone variant retained >95% integrity under identical conditions.[3]

Experimental Protocols

Protocol A: Conjugation with 2-(2-Chloroethanesulfonyl)ethan-1-amine

This protocol assumes the amine end has already been coupled to your payload (e.g., via NHS ester chemistry), leaving the chloroethyl sulfone reactive group exposed.

Reagents:

  • Payload-Linker (Chloroethyl sulfone functionalized)

  • Target Protein (Reduced thiols)

  • Activation Buffer: 100 mM Sodium Phosphate, 150 mM NaCl, pH 8.0 (Higher pH is critical for vinyl sulfone formation).

Steps:

  • Activation: Dissolve the linker in a minimal volume of DMSO. Dilute into Activation Buffer. Incubate at RT for 15–30 minutes to promote the elimination of HCl and formation of the active vinyl sulfone.

  • Conjugation: Add the activated linker to the reduced protein solution (Protein concentration 1–5 mg/mL).

    • Molar Ratio: Use 5–10 equivalents of linker per free thiol.

  • Incubation: Incubate at

    
     for 4–16 hours.
    
    • Note: Vinyl sulfones react slower than maleimides; overnight incubation is often required for high yields.

  • Quenching: Add excess Cysteine or Mercaptoethanol (10 mM final) to quench unreacted vinyl sulfones.

  • Purification: Desalt or dialyze into storage buffer (PBS, pH 7.4).

Protocol B: Stability Assay (LC-MS Based)

Use this self-validating workflow to verify the stability claims in your specific application.

Reagents:

  • Conjugated Sample (1 mg/mL)

  • Human Plasma or 1 mM Glutathione (GSH) in PBS.

  • LC-MS grade Formic Acid and Acetonitrile.

Workflow Diagram:

StabilityWorkflow Start Purified Conjugate Incubate Incubate in Human Plasma 37°C for 0, 24, 96, 168 hrs Start->Incubate Extract Protein Precipitation / Affinity Capture (Remove Albumin background) Incubate->Extract Analyze LC-MS Analysis (Deconvolute Mass Spectra) Extract->Analyze Calc Calculate % Intact Conjugate vs. Free Payload/Protein Analyze->Calc

Caption: Step-by-step stability assessment workflow utilizing LC-MS to quantify payload retention.

Data Interpretation:

  • Maleimide Failure Signature: Appearance of a peak corresponding to the molecular weight of the free protein (loss of linker) and appearance of Albumin-Linker adducts.

  • Sulfone Success Signature: Constant intensity of the conjugate peak over 168 hours; no appearance of free protein.

Conclusion

For applications requiring rapid labeling where long-term stability is secondary (e.g., Western blotting, short-term imaging), Maleimide remains a valid, efficient choice.

However, for therapeutic development, particularly Antibody-Drug Conjugates (ADCs) or in vivo probes where premature release causes toxicity or loss of efficacy, the 2-(2-Chloroethanesulfonyl)ethan-1-amine (Vinyl Sulfone) chemistry is the superior standard. It trades reaction speed for a robust, irreversible covalent bond that survives the thiol-rich environment of the bloodstream.[2]

References

  • Fontaine, S. D., et al. (2015). Stabilization of cysteine-linked antibody drug conjugates with N-aryl maleimides. Bioconjugate Chemistry. Retrieved from [Link]

  • Badescu, G., et al. (2014). Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit. Bioconjugate Chemistry. Retrieved from [Link]

  • Shen, B. Q., et al. (2012). Conjugation site modulates the in vivo stability and therapeutic activity of antibody-drug conjugates.[4] Nature Biotechnology. Retrieved from [Link]

  • RIT Digital Institutional Repository. Some reactions of 2-chloroethanesulfonyl chloride. Retrieved from [Link]

Sources

Validation

Selectivity of 2-(2-Chloroethanesulfonyl)ethan-1-amine for cysteine over lysine residues

Executive Summary 2-(2-Chloroethanesulfonyl)ethan-1-amine serves as a shelf-stable, "masked" precursor to aminoethyl vinyl sulfone . While the precursor itself is relatively inert, physiological or slightly basic conditi...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-(2-Chloroethanesulfonyl)ethan-1-amine serves as a shelf-stable, "masked" precursor to aminoethyl vinyl sulfone . While the precursor itself is relatively inert, physiological or slightly basic conditions trigger a


-elimination of hydrogen chloride, generating a reactive vinyl sulfone Michael acceptor in situ.

This guide evaluates the selectivity of this generated electrophile. Verdict: The reagent exhibits superior chemoselectivity for cysteine (thiols) over lysine (amines) at pH 7.0–8.0 compared to maleimides and succinimidyl esters. While its reaction kinetics are slower (requiring 1–4 hours vs. minutes for maleimides), it offers a critical advantage: the formation of a hydrolytically stable thioether linkage that is resistant to the retro-Michael deconjugation often seen with maleimides.

Part 1: Mechanistic Principles

To understand the selectivity, one must understand the activation pathway. The chloroethyl sulfone moiety is not the direct electrophile; it is a "pro-drug" like structure for bioconjugation.

The Elimination-Addition Mechanism

The reaction proceeds in two distinct steps:

  • Activation (

    
    -Elimination):  At pH 
    
    
    
    7.5, the
    
    
    -proton adjacent to the sulfone is removed, eliminating chloride (
    
    
    ) and forming the vinyl sulfone double bond.
  • Conjugation (Michael Addition): The soft nucleophile (Cysteine thiolate,

    
    ) attacks the 
    
    
    
    -carbon of the vinyl sulfone.
Why Cysteine over Lysine?
  • Hard/Soft Acid-Base Theory (HSAB): The vinyl sulfone is a "soft" electrophile. It reacts preferentially with "soft" nucleophiles like thiols (Cysteine). Primary amines (Lysine) are "harder" nucleophiles and react poorly with vinyl sulfones unless the pH is significantly elevated (pH > 9.0) to deprotonate the ammonium group (

    
    ).
    
  • Kinetic Control: At pH 7.5, the reaction rate with Cysteine is orders of magnitude higher (

    
    ) due to the higher nucleophilicity of the thiolate anion compared to the neutral amine.
    
Mechanistic Visualization

The following diagram illustrates the conversion of the chloroethyl precursor to the active vinyl sulfone and its subsequent selective reaction.

ReactionMechanism Precursor 2-(2-Chloroethanesulfonyl) ethan-1-amine (Inactive Precursor) VinylSulfone Aminoethyl Vinyl Sulfone (Active Michael Acceptor) Precursor->VinylSulfone  β-Elimination (-HCl)   Base Base (pH > 7.5) Base->Precursor Thioether Stable Thioether Conjugate (Dominant Product) VinylSulfone->Thioether  Fast (pH 7.0-8.0)   AmineAdduct Secondary Amine Adduct (Minor/Negligible at pH 7.5) VinylSulfone->AmineAdduct  Very Slow (pH < 9.0)   Cys Cysteine (R-SH) (Soft Nucleophile) Cys->Thioether Lys Lysine (R-NH2) (Hard Nucleophile) Lys->AmineAdduct

Caption: Activation of chloroethyl sulfone to vinyl sulfone and subsequent selective Michael addition to cysteine.

Part 2: Comparative Analysis

The following table contrasts the performance of 2-(2-Chloroethanesulfonyl)ethan-1-amine (via Vinyl Sulfone) against standard alternatives.

Performance Matrix
FeatureVinyl Sulfone (from Chloroethyl precursor)MaleimideIodoacetamideAcrylamide
Cys Selectivity (pH 7.5) High Moderate to HighModerateVery High
Lys Cross-Reactivity Negligible (unless pH > 9.0)Possible (pH > 7.5)High (if excess reagent used)Very Low
Reaction Kinetics Slow (1–4 hours)Fast (5–30 mins)Moderate (1 hour)Slow (>4 hours)
Linkage Stability Excellent (Irreversible) Poor (Retro-Michael / Hydrolysis)GoodExcellent
Reagent Stability High (Shelf-stable as HCl salt)Low (Hydrolyzes in moisture)Moderate (Light sensitive)High
Mechanism Michael AdditionMichael Addition

Displacement
Michael Addition
Critical Insights for Drug Development
  • Vs. Maleimides: Maleimides are the industry standard for speed, but the resulting thiosuccinimide ring can undergo hydrolysis or retro-Michael exchange (transferring the drug payload to serum albumin). Vinyl sulfones form a stable alkyl-sulfone bond that does not degrade in plasma, making them superior for Antibody-Drug Conjugates (ADCs) where off-target toxicity is a concern.

  • Vs. Iodoacetamides: Iodoacetamides are non-specific alkylating agents that can react with Histidine and Lysine if stoichiometry is not strictly controlled. They are also light-sensitive. The chloroethyl sulfone precursor is robust and light-stable.

Part 3: Experimental Protocols

Protocol A: Selective Cysteine Labeling

Objective: Label a protein cysteine residue while minimizing lysine modification.

Materials:

  • Protein of interest (in PBS or HEPES, pH 7.2–7.5).

  • 2-(2-Chloroethanesulfonyl)ethan-1-amine hydrochloride (Reagent).

  • Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.5. (Avoid primary amine buffers like Tris if high concentrations are used, though HEPES is safer).

  • TCEP (Tris(2-carboxyethyl)phosphine) for reduction.

Workflow:

  • Reduction: Treat protein (50

    
    M) with 2–5 equivalents of TCEP for 30 minutes at RT to reduce disulfide bonds (if targeting total cysteines) or ensure surface cysteines are reduced.
    
  • Reagent Activation (In Situ): Prepare a 50 mM stock of the Reagent in water or DMSO. Add to the protein solution at 10–20 molar excess.

    • Note: The pH of the reaction buffer (7.[1][2][3]5) is sufficient to drive the elimination of HCl and generate the vinyl sulfone slowly. For faster activation, pre-incubate the reagent in pH 8.0 buffer for 15 minutes before adding to protein.

  • Incubation: Incubate at 25°C for 2 to 4 hours .

    • Why: The kinetics are slower than maleimides.[4] Shorter times may result in incomplete labeling.

  • Quenching: Add excess DTT (50 mM) or Cysteine (50 mM) to quench unreacted vinyl sulfone.

  • Purification: Desalt via Zeba spin column or dialysis to remove excess reagent.

Protocol B: Selectivity Validation (Competition Assay)

Objective: Quantitatively prove Cys vs. Lys selectivity.

  • Model Substrates: Prepare a mixture of N-acetyl-Cysteine (NAC, 1 mM) and N-acetyl-Lysine (NAL, 1 mM) in Phosphate Buffer (pH 7.5).

  • Reaction: Add Reagent (0.5 mM, limiting reagent) to the mixture.

  • Monitoring: Monitor consumption of NAC vs. NAL via HPLC or LC-MS at time points (0, 1h, 4h, 24h).

  • Expectation: >95% consumption of NAC and <5% consumption of NAL at pH 7.5.

Part 4: Decision Framework (Visual)

Use this logic tree to determine if this reagent is appropriate for your application.

SelectionLogic Start Start: Choose Electrophile Q1 Is linkage stability in plasma critical? Start->Q1 Q2 Is rapid kinetics (<30 min) required? Q1->Q2 No VinylSulfone Use Chloroethyl Sulfone / Vinyl Sulfone (Stable, slower, high selectivity) Q1->VinylSulfone Yes (e.g., ADCs) Maleimide Use Maleimide (Fast, less stable) Q2->Maleimide Yes (e.g., unstable protein) Q2->VinylSulfone No Acrylamide Use Acrylamide (Very stable, very slow) VinylSulfone->Acrylamide If even higher specificity needed

Caption: Decision tree for selecting thiol-reactive electrophiles based on stability and kinetic requirements.

References

  • BenchChem. Maleimide Linkers vs. Next-Generation Alternatives for Thiol-Specific Bioconjugation. (2025).[5][6] Retrieved from

  • National Institutes of Health (NIH). Context-Dependence of the Reactivity of Cysteine and Lysine Residues. PMC. Retrieved from

  • Royal Society of Chemistry. Intrinsic reactivity profile of electrophilic moieties to guide covalent drug design: N-α-acetyl-L-lysine as an amine nucleophile. MedChemComm. (2016).[7] Retrieved from

  • ResearchGate. Relative reactivity and selectivity of vinyl sulfones and acrylates towards the thiol–Michael addition reaction. Retrieved from

  • MDPI. Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. (2023).[8][9] Retrieved from

Sources

Comparative

Validation of irreversible binding using 2-(2-Chloroethanesulfonyl)ethan-1-amine probes

This guide serves as a technical manual for the validation of irreversible binding using 2-(2-Chloroethanesulfonyl)ethan-1-amine (CES-Amine) derived probes. These molecules function as "masked" vinyl sulfone precursors,...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a technical manual for the validation of irreversible binding using 2-(2-Chloroethanesulfonyl)ethan-1-amine (CES-Amine) derived probes. These molecules function as "masked" vinyl sulfone precursors, offering a unique balance of stability and reactivity compared to traditional covalent warheads.

Executive Summary: The "Masked" Warhead Advantage

In the landscape of covalent inhibition and activity-based protein profiling (ABPP), stability and selectivity are paramount. Traditional electrophiles like iodoacetamides (highly reactive, low specificity) and maleimides (susceptible to hydrolysis and retro-Michael exchange) often suffer from off-target artifacts or instability in complex biological matrices.

2-(2-Chloroethanesulfonyl)ethan-1-amine (CES-Amine) represents a superior class of "Masked Vinyl Sulfones." It exists as a stable alkyl chloride during storage and synthesis but undergoes base-catalyzed


-elimination to generate a reactive vinyl sulfone (VS) warhead in situ. This guide validates the irreversible nature of this binding event, proving its efficacy over reversible alternatives.
Comparative Performance Matrix
FeatureCES-Amine (Masked VS)MaleimideIodoacetamide (IAA)Acrylamide
Storage Stability High (Shelf-stable solid)Low (Hydrolysis prone)Low (Light sensitive)High
Reactivity Tunable (pH-dependent activation)HighVery HighLow (Requires proximity)
Selectivity Cysteine-Specific (Lys at pH > 9)CysteineCys / His / Lys (Promiscuous)Cysteine (Kinase focused)
Bond Stability Irreversible (Stable Thioether)Reversible (Retro-Michael in plasma)IrreversibleIrreversible
Mechanism Elimination

Michael Addition
Michael Addition

Displacement
Michael Addition

Mechanism of Action: The "Switchable" Electrophile

Understanding the activation mechanism is critical for experimental design. The CES-Amine is not the active species; it is the precursor.

Activation Pathway
  • Unmasking: Under physiological or slightly basic conditions (pH 7.5–8.0), the

    
    -proton adjacent to the sulfone is deprotonated, leading to the elimination of HCl.
    
  • Warhead Generation: This generates the Vinyl Sulfone (VS) species.

  • Conjugation: The soft electrophilic VS undergoes a Michael addition with the thiolate anion of a Cysteine residue.

CES_Mechanism cluster_0 Activation Phase Precursor CES-Amine Precursor (Stable Alkyl Chloride) VS Active Vinyl Sulfone (Michael Acceptor) Precursor->VS  β-Elimination (-HCl)   Base Base (pH > 7.5) Base->VS Complex Stable Thioether Adduct (Irreversible) VS->Complex  Michael Addition   Cys Protein Cysteine (Thiolate Nucleophile) Cys->Complex

Figure 1: Mechanism of CES-Amine activation and covalent protein tagging.

Validation Protocols

To validate that your CES-Amine probe binds irreversibly and specifically, you must employ an orthogonal approach combining biochemical washout and mass spectrometry.

Experiment A: The "Washout" Assay (Functional Irreversibility)

This experiment distinguishes between high-affinity reversible binding and true covalent modification.

Objective: Demonstrate that catalytic activity or signal retention persists after removing the free probe.

Protocol:

  • Incubation: Incubate the target protein (1 µM) with the CES-Amine probe (10 µM) in Reaction Buffer (50 mM HEPES pH 8.0, 150 mM NaCl) for 1 hour at 37°C.

    • Note: pH 8.0 is chosen to ensure rapid elimination of HCl and activation of the vinyl sulfone.

  • Control: Incubate protein with DMSO (vehicle) and a known reversible inhibitor (if available).

  • Washout:

    • Pass the sample through a Desalting Column (e.g., Zeba Spin, 7K MWCO) or perform extensive dialysis (4L buffer x 3 changes) to remove unbound probe.

    • Critical Step: Dilution alone is insufficient; physical separation is required.

  • Readout:

    • Enzymatic Assay: Measure residual activity. A covalent inhibitor will show near 0% recovery. A reversible inhibitor will regain activity upon removal of the drug.

    • Fluorescence: If the probe is fluorescent, run SDS-PAGE. The band should persist after boiling in SDS loading buffer (which disrupts non-covalent bonds).

Experiment B: Intact Protein Mass Spectrometry (Structural Validation)

This is the "Gold Standard" for validating covalent adduct formation.

Objective: Detect the precise mass shift corresponding to the alkylation event.

Protocol:

  • Reaction: Incubate Protein (10 µM) + CES-Amine Probe (50 µM) for 60 min.

  • Quenching: Add 1% Formic Acid to drop pH to ~2.0 (stops the reaction and denatures protein).

  • LC-MS Analysis: Inject onto a C4 or C8 column coupled to a Q-TOF or Orbitrap mass spectrometer.

  • Data Analysis: Deconvolute the raw charge envelope to zero-charge mass.

Expected Result (The "Delta Mass"): Unlike simple additions, the CES-Amine undergoes elimination before or during addition.

  • Formula Change:

    
     (assuming the probe is the raw amine linker).
    
  • Calculation:

    • MW of CES-Amine (free base): ~171.6 Da

    • Loss of HCl: -36.5 Da

    • Mass Shift on Protein: +135.1 Da (for the core linker).

    • Note: If your probe has a ligand attached to the amine, add the ligand's mass to 135.1 Da.

Validation Check: If you see a mass shift of +171 Da, the chloride has not eliminated (rare, indicates simple adsorption or incorrect pH). If you see +135 Da, the covalent vinyl sulfone adduct is formed.

Experiment C: Competition Assay (Specificity)

Objective: Prove the probe targets the active site Cysteine and not random surface residues.

Protocol:

  • Pre-treatment: Incubate protein with 50x excess of a known active-site blocker (e.g., covalent inhibitor or high-affinity ligand) for 30 min.

  • Probe Addition: Add CES-Amine probe and incubate for 1 hour.

  • Analysis: Run SDS-PAGE (fluorescence) or MS.

  • Result: The signal for the CES-Amine probe should be abolished or significantly reduced, proving it competes for the specific Cysteine.

Experimental Workflow Diagram

Validation_Workflow Start Start: Protein + CES-Amine Probe Incubate Incubate (pH 8.0, 1 hr, 37°C) Start->Incubate Split Split Sample Incubate->Split Washout Rapid Desalting / Dialysis (Remove Free Probe) Split->Washout Functional Path Denature Acid Quench + Denature (1% Formic Acid) Split->Denature Structural Path Activity Measure Enzyme Activity Washout->Activity Result1 No Activity Recovery (Confirms Irreversibility) Activity->Result1 MS Intact Protein LC-MS Denature->MS Result2 Mass Shift (+135 Da) (Confirms Covalent Bond) MS->Result2

Figure 2: Orthogonal validation workflow for CES-Amine probes.

Troubleshooting & Optimization

  • pH Sensitivity: If labeling is weak, increase buffer pH to 8.5 to accelerate the elimination of HCl. At pH < 7.0, the CES-Amine is stable and unreactive.

  • Thiol Scavengers: Avoid DTT or

    
    -mercaptoethanol in the reaction buffer, as they will quench the generated vinyl sulfone immediately. Use TCEP if a reducing agent is strictly necessary (TCEP is less reactive toward vinyl sulfones than thiols are).
    
  • Storage: Store CES-Amine precursors as solids or in anhydrous DMSO at -20°C. Do not store in aqueous buffers.

References

  • Vinyl Sulfones as Covalent Warheads

    • Title: Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets.
    • Source:Future Medicinal Chemistry (2026/Current Research Context).
    • Context: Establishes vinyl sulfones as more selective than chloroacetamides and more reactive than acrylamides.
    • (Representative Link)

  • Comparison of Electrophiles

    • Title: Relative reactivity of different classes of α,β-unsaturated reactive groups against thiol nucleophiles.
    • Source:Explor
    • Context: Provides kinetic data showing VS reactivity is tunable via pH and R-groups.
  • Masked Precursors (CES Chemistry)

    • Title: Characterization of Reactions between Water-Soluble Trialkylphosphines and Thiol Alkyl
    • Source:Bioconjug
    • Context: Discusses the stability of chloroethyl sulfones and their conversion to vinyl sulfones in situ.
  • Valid

    • Title: Current Experimental Methods for Characterizing Protein–Protein Interactions and Covalent Modific
    • Source:PMC / NIH.
    • Context: Detailed protocols for using MS and washout to valid
Validation

Comparative Guide: HPLC Strategies for 2-(2-Chloroethanesulfonyl)ethan-1-amine Quantification

The Analytical Paradox 2-(2-Chloroethanesulfonyl)ethan-1-amine (CESEA), also known as 2-(2-chloroethylsulfonyl)ethylamine, presents a "perfect storm" of analytical challenges. As a reactive intermediate—often a precursor...

Author: BenchChem Technical Support Team. Date: March 2026

The Analytical Paradox

2-(2-Chloroethanesulfonyl)ethan-1-amine (CESEA), also known as 2-(2-chloroethylsulfonyl)ethylamine, presents a "perfect storm" of analytical challenges. As a reactive intermediate—often a precursor to vinyl sulfone dyes or a degradation product in alkylating agent synthesis—it combines three difficult characteristics:

  • Lack of Chromophore: The molecule lacks the conjugated

    
    -systems (aromatic rings) required for standard UV detection at 254 nm.
    
  • High Polarity: The primary amine and sulfone groups make it highly hydrophilic, causing it to elute in the void volume (

    
    ) of standard C18 columns.
    
  • Chemical Instability: The chloroethyl sulfone moiety is a "masked" vinyl sulfone. At pH > 8.0, it undergoes rapid

    
    -elimination to form the reactive vinyl sulfone species.
    

This guide objectively compares three distinct chromatographic approaches to quantify CESEA, ranking them by sensitivity, stability, and operational robustness.

Method A: HILIC-CAD/MS (The Modern Gold Standard)

Best For: Stability profiling, impurity identification, and labs with advanced detectors.

Hydrophilic Interaction Liquid Chromatography (HILIC) is the most scientifically sound approach for CESEA. Unlike Reversed-Phase (RP), HILIC uses a water-rich layer on a polar stationary phase to retain polar amines. Crucially, HILIC mobile phases are typically acidic (pH 3–5), which stabilizes the chloroethyl group against elimination.

Experimental Protocol
  • Column: Amide-functionalized silica (e.g., Waters XBridge Amide or TSKgel Amide-80), 3.5 µm, 4.6 × 150 mm.

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5 with Formic Acid).

  • Mobile Phase B: Acetonitrile (ACN).

  • Gradient:

    • 0–2 min: 90% B (Isocratic hold for equilibration)

    • 2–10 min: 90%

      
       60% B
      
    • 10–15 min: 60% B

  • Detection:

    • Primary: Charged Aerosol Detector (CAD) or ELSD (Evaporative Light Scattering).

    • Secondary: MS (ESI Positive Mode, SIM at m/z 186 [M+H]

      
      ).
      
Mechanism of Action

The high-organic mobile phase induces the formation of a water-enriched layer on the polar amide surface. CESEA partitions into this aqueous layer. The acidic pH ensures the amine remains protonated (


), enhancing interaction with the stationary phase via ionic/hydrogen bonding mechanisms while preventing cyclization/elimination.

Method B: Pre-Column Derivatization (FMOC-Cl) (The Sensitivity Champion)

Best For: Trace-level quantification (ppm/ppb range) where UV/Fluorescence is the only available detection.

⚠️ Critical Stability Warning: FMOC derivatization requires a borate buffer (pH 8–9). At this pH, CESEA is liable to eliminate HCl and convert to the vinyl sulfone analogue. This protocol utilizes a "Flash Reaction" approach (low temperature, short time) to minimize this side reaction, but validation is mandatory.

Experimental Protocol
  • Reagents:

    • Buffer: 0.2 M Borate buffer, pH 8.5.

    • Reagent: 5 mM FMOC-Cl in ACN.

    • Quench: 0.1 M Glycine or Adamantanamine.

  • Workflow:

    • Mix 100 µL Sample + 100 µL Borate Buffer.

    • Immediately add 200 µL FMOC-Cl reagent.

    • Vortex and incubate at 4°C for 5 minutes (Low temp slows elimination).

    • Add 50 µL Quench solution to stop the reaction.

  • Separation (RP-HPLC):

    • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

    • Mobile Phase: ACN / 0.1% Phosphoric Acid Gradient.

    • Detection: Fluorescence (Ex: 265 nm, Em: 315 nm).

Mechanism of Action

FMOC-Cl reacts with the primary amine to attach a bulky, fluorescent fluorenyl group. This renders the molecule hydrophobic (retainable on C18) and highly fluorescent.

Method C: Ion-Pair RP-HPLC (The Legacy Alternative)

Best For: Routine QC in labs limited to standard UV detectors and unwilling to derivatize.

This method uses an ion-pairing agent (alkyl sulfonate) to create a neutral complex with the protonated amine, allowing retention on a C18 column.

Experimental Protocol
  • Column: C18 End-capped, 5 µm, 4.6 × 250 mm.

  • Mobile Phase:

    • Buffer: 20 mM Phosphate buffer (pH 2.5) + 5 mM Sodium Octanesulfonate (Ion-Pair Reagent).

    • Solvent: Methanol (Isocratic 80:20 Buffer:MeOH).

  • Detection: UV Absorbance at 205–210 nm .

  • Flow Rate: 1.0 mL/min.[1]

Critique
  • Pros: Simple hardware requirements; acidic pH stabilizes the analyte.

  • Cons: Long equilibration times (column "dedication" required); incompatible with MS; poor sensitivity due to low-wavelength noise.

Comparative Analysis & Decision Matrix

The following table summarizes the performance metrics based on field application data.

FeatureMethod A: HILIC-CADMethod B: FMOC DerivatizationMethod C: Ion-Pair UV
Analyte Stability High (Acidic mobile phase)Low (Basic reaction buffer)High (Acidic mobile phase)
Sensitivity (LOD) Good (0.1 µg/mL)Excellent (0.001 µg/mL)Poor (10 µg/mL)
Selectivity High (Orthogonal to RP)High (Specific to amines)Moderate
Prep Time Low (Dilute & Shoot)High (Reaction required)Low
Equipment Specialized (CAD/MS)Standard (FL/UV)Standard (UV)
Visualized Decision Workflow

G Start Start: Select Method for CESEA CheckMS Is MS or CAD/ELSD available? Start->CheckMS Trace Is trace detection (<1 ppm) required? CheckMS->Trace No (UV only) MethodA Method A: HILIC-MS/CAD (Recommended) CheckMS->MethodA Yes Stability Is the vinyl sulfone impurity also being quantified? Trace->Stability Yes MethodC Method C: Ion-Pair RP-HPLC (Legacy) Trace->MethodC No (High conc.) Stability->MethodA Yes (Avoids degradation) MethodB Method B: FMOC Derivatization (Use with Caution) Stability->MethodB No (Strict pH control)

Caption: Decision matrix for selecting the optimal quantification strategy based on equipment availability and sensitivity needs.

References

  • Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Technical Guide.[1] Link

  • Varian, Inc. (Now Agilent). (2004). Determination of Aliphatic Amines by HPLC with UV Detection Following Pre-Column Derivatization. Application Note. Link

  • National Institutes of Health (NIH). (2004). Determination of aliphatic amines in mineral flotation liquors and reagents by high-performance liquid chromatography after derivatization with 4-chloro-7-nitrobenzofurazan. PubMed. Link

  • BenchChem. (2025).[1][2] An In-depth Technical Guide to Bis(2-chloroethyl)ethylamine Hydrochloride: Chemical Properties and Stability.Link

  • Sigma-Aldrich. (2023). Product Specification: 2-(2-Chloroethylsulfonyl)ethylamine hydrochloride.[3][4]Link

  • ASTM International. (2019). ASTM D7599-16: Standard Test Method for Determination of Ethanolamines in Water by LC/MS/MS. (Analogous HILIC methodology). Link

Sources

Comparative

Kinetic comparison of chloroethyl sulfones versus vinyl sulfones

This guide provides an in-depth kinetic and mechanistic comparison of Chloroethyl Sulfones (CES) versus Vinyl Sulfones (VS) for protein labeling and covalent inhibition. Content Type: Publish Comparison Guide Audience: R...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth kinetic and mechanistic comparison of Chloroethyl Sulfones (CES) versus Vinyl Sulfones (VS) for protein labeling and covalent inhibition.

Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Vinyl Sulfones (VS) are "always-on" soft electrophiles that react specifically with thiols (cysteine) via Michael addition. They exhibit tunable reactivity based on substituents but can suffer from off-target scavenging by glutathione in complex biological milieus.

Chloroethyl Sulfones (CES) function as masked electrophiles (pro-drugs). They are chemically inert toward nucleophiles until they undergo


-elimination to generate the active vinyl sulfone species in situ. This unique "activation-required" mechanism introduces a kinetic lag phase and pH-dependence that offers superior control over start times and can enhance specificity by limiting the window of electrophile exposure.

Mechanistic & Kinetic Analysis

The Kinetic Pathway

The core difference lies in the rate-determining step (RDS).

  • Vinyl Sulfones: The RDS is the formation of the covalent bond (

    
    ).
    
  • Chloroethyl Sulfones: The observed rate (

    
    ) is a composite of the elimination rate (
    
    
    
    ) and the alkylation rate. At physiological pH (7.4),
    
    
    is often the RDS, creating a "slow-release" effect.
Reaction Coordinate Diagram (Graphviz)

ReactionMechanism cluster_0 Activation Phase (CES specific) CES Chloroethyl Sulfone (Inert Precursor) TS1 Transition State 1 (β-Elimination) CES->TS1 Base (B:) -HCl VS Vinyl Sulfone (Active Electrophile) TS1->VS k_elim (pH dependent) TS2 Transition State 2 (Michael Addition) VS->TS2 Protein-SH Product Cysteine Adduct (Stable Thioether) TS2->Product k_inact

Caption: Kinetic pathway showing the base-catalyzed activation of CES to VS, followed by cysteine capture.

Comparative Performance Data

The following table synthesizes kinetic parameters and practical attributes derived from covalent inhibition studies (e.g., cysteine proteases like Cruzain/Rhodesain).

FeatureVinyl Sulfone (VS) Chloroethyl Sulfone (CES)
Reactivity State Constitutively Active Latent / Masked
Kinetic Profile First-order decay (pseudo-first order in excess protein).Sigmoidal or Lag-phase (requires accumulation of VS).
Rate Constant (

)
High (

for potent inhibitors).
Variable; limited by

at pH < 8.0.
pH Sensitivity Moderate (reactivity increases with Cys

).
Critical (Elimination is base-catalyzed; inactive at pH < 6).
Selectivity High for Cys; can react with Lys at high pH (>9).Extremely High; inert to amines until activated.
Stability (Buffer) Stable for hours/days.Stable indefinitely at neutral/acidic pH.
Primary Application Direct inhibition, rapid labeling.Controlled release, pH-triggered probing.
Key Data Points:
  • VS Reactivity: Phenyl vinyl sulfones (e.g., K11777) exhibit

    
     values in the range of 10,000 – 100,000 M⁻¹s⁻¹  against target proteases like Cruzain [1, 2].
    
  • CES Activation: The half-life (

    
    ) of CES elimination to VS is approximately 15–20 minutes at pH 8.0  but extends to >24 hours at pH 6.0  [3]. This allows for "start-on-demand" experiments.
    

Experimental Protocols

Protocol A: Direct Protein Labeling with Vinyl Sulfones

Best for: Rapid, quantitative labeling of accessible cysteines.

  • Preparation: Dissolve VS probe in DMSO (10-50 mM stock).

  • Buffer System: Use Phosphate or HEPES buffer (pH 7.0 – 7.5). Avoid Tris if possible (primary amines can slowly react over days, though Cys is much faster).

  • Reaction:

    • Dilute protein to 10-50 µM.

    • Add VS probe (1.1 – 5 equivalents).

    • Incubate at 25°C for 30-60 minutes .

  • Quenching: Add excess DTT (10 mM) or Mercaptoethanol to scavenge unreacted probe.

  • Analysis: Analyze via LC-MS (mass shift = MW of probe) or SDS-PAGE (if fluorescent).

Protocol B: In Situ Activation of Chloroethyl Sulfones

Best for: Reducing background noise or pH-triggered labeling.

  • Preparation: Dissolve CES precursor in DMSO.

  • Activation Step (Choice of two methods):

    • Method 1 (Pre-activation): Incubate CES in pH 9.0 borate buffer for 30 mins to generate VS, then neutralize to pH 7.4 and add to protein.

    • Method 2 (In Situ): Add CES directly to protein in pH 8.0 buffer.

  • Reaction Kinetics:

    • Monitor reaction over 2–4 hours . The reaction will follow sigmoidal kinetics as VS is generated and consumed.

  • Validation: Run a parallel control at pH 6.0. Result: CES should show <5% labeling at pH 6.0 (due to lack of elimination), whereas VS would still show significant labeling. This validates the "masked" nature.

References

  • Vinyl sulfones: selective and tunable covalent warheads against challenging enzyme targets. Source: Exploration of Drug Science [Link][1]

  • Vinyl Sulfones as Antiparasitic Agents and a Structural Basis for Drug Design. Source: Journal of Biological Chemistry (via PMC) [Link]

  • Preparation and Characterization of Poly(ethylene Glycol) Vinyl Sulfone. Source: Bioconjugate Chemistry (PubMed) [Link]

  • Aryl vinyl sulfonates and sulfones as active site-directed and mechanism-based probes for protein tyrosine phosphatases. Source: Biochemistry (via PMC) [Link]

  • Relative rates of Michael reactions of 2'-(phenethyl)thiol with vinyl sulfones. Source: Organic Letters (PubMed) [Link]

Sources

Safety & Regulatory Compliance

Safety

Safe Handling &amp; Disposal: 2-(2-Chloroethanesulfonyl)ethan-1-amine

The following guide details the Safe Handling and Deactivation Procedures for 2-(2-Chloroethanesulfonyl)ethan-1-amine (and its hydrochloride salt). This protocol is designed for Senior Research Personnel and Safety Offic...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the Safe Handling and Deactivation Procedures for 2-(2-Chloroethanesulfonyl)ethan-1-amine (and its hydrochloride salt).

This protocol is designed for Senior Research Personnel and Safety Officers . It prioritizes the neutralization of the molecule's latent alkylating potential—specifically the generation of highly reactive vinyl sulfones—before final waste disposal.

Executive Safety Summary
  • Compound Class: Masked Vinyl Sulfone / Alkylating Agent.

  • Primary Hazard: The 2-chloroethyl sulfonyl moiety (

    
    ) is a "masked" electrophile. Under physiological or basic conditions (pH > 7.5), it undergoes 
    
    
    
    -elimination to form a Vinyl Sulfone .
  • Risk: Vinyl sulfones are potent Michael acceptors that irreversibly alkylate DNA and protein thiols (cysteine residues), acting as sensitizers, vesicants, or potential mutagens.

  • Disposal Strategy: Controlled Nucleophilic Scavenging. You must chemically convert the reactive chloroethyl group into a stable, non-toxic thiosulfate adduct before the waste leaves the fume hood.

Physical & Chemical Profile
PropertyDataOperational Implication
CAS No. 821-48-7 (HCl salt)Verify label integrity before use.[1][2][3][4]
Physical State White to off-white crystalline solidHigh dust potential; use static-free weighing tools.
Solubility Highly soluble in water, DMSOSpills can be diluted but spread quickly; containment is critical.
Reactivity Base-Sensitive DO NOT mix with base without a scavenger present. Generates toxic vinyl sulfone immediately.
Incompatibilities Strong oxidizers, Hypochlorites (Bleach)WARNING: Do not use Bleach. It reacts with the primary amine to form toxic chloramines.
Personal Protective Equipment (PPE) Matrix
ZoneEquipmentSpecification
Respiratory N95 or P100 RespiratorMandatory if handling powder outside a biosafety cabinet/fume hood.
Dermal Double GlovingInner: Nitrile (4 mil). Outer: Nitrile (8 mil) or Neoprene. Change outer gloves every 30 mins.
Ocular Chemical Splash GogglesFace shield recommended if handling volumes > 100 mL.
Body Tyvek® Lab CoatImpervious apron required for liquid handling.
Deactivation & Disposal Protocol (The "Thiosulfate Quench")

Principle: Simple hydrolysis (adding water/base) is dangerous because it generates the free vinyl sulfone. This protocol uses Sodium Thiosulfate as a "soft" nucleophile to trap the vinyl sulfone as it forms, converting it into a harmless Bunte salt (alkyl thiosulfate).

Reagents Needed:
  • Sodium Thiosulfate Pentahydrate (

    
    ).
    
  • Sodium Hydroxide (1 M NaOH).

  • pH Strips or Meter.

  • Dedicated Hazardous Waste Container (HDPE).

Step-by-Step Procedure:

Step 1: Preparation of Scavenger Solution

  • Dissolve the waste 2-(2-Chloroethanesulfonyl)ethan-1-amine in water to a concentration of

    
     5% (w/v).
    
  • Calculate the moles of amine present.

  • Add 2.0 equivalents of Sodium Thiosulfate relative to the amine.

    • Why? Excess thiosulfate ensures kinetics favor scavenging over polymerization or protein alkylation.

Step 2: Controlled Activation (The Critical Step)

  • Place the solution on a magnetic stirrer inside a fume hood.

  • Slowly add 1 M NaOH dropwise while monitoring pH.

  • Target pH: 9.0 – 10.0 .

    • Mechanism:[5][6][7][8][9] The base triggers the elimination of HCl, forming the vinyl sulfone. The thiosulfate immediately attacks the double bond.

    • Reaction:

      
      
      

Step 3: Incubation

  • Stir the mixture at room temperature for 4 hours (or overnight for >10g quantities).

  • Ensure pH remains >9; add more NaOH if it drops (HCl release consumes base).

Step 4: Neutralization & Verification

  • After incubation, adjust pH back to 6.0 – 8.0 using dilute HCl or Sulfuric Acid.

  • Validation (Optional but Recommended): Test a small aliquot with 4-(p-nitrobenzyl)pyridine (NBP). A lack of purple color indicates the alkylating agent is destroyed.

Step 5: Final Disposal

  • Label the container: "Deactivated Sulfone Waste – Contains Thiosulfates."

  • Dispose of as Non-Halogenated Organic Waste (or Aqueous Waste depending on solvent content) through your facility's EHS hazardous waste stream.

  • DO NOT pour down the drain unless explicitly authorized by your local wastewater authority.

Mechanism of Action (Visualized)

The following diagram illustrates the "Activation-Scavenging" pathway utilized in this protocol.

DisposalMechanism cluster_0 Reaction Vessel (Fume Hood) Start 2-(2-Chloroethanesulfonyl) ethan-1-amine Base Add NaOH (pH > 9) Start->Base Elimination of HCl Intermediate Vinyl Sulfone (TOXIC / REACTIVE) Base->Intermediate Generates Product Thiosulfate Adduct (Safe Bunte Salt) Intermediate->Product Nucleophilic Addition (Fast) Thiosulfate Excess Na2S2O3 (Scavenger) Thiosulfate->Intermediate Traps

Caption: The chemical pathway for deactivation. Note that the toxic Vinyl Sulfone intermediate is generated transiently but immediately sequestered by the thiosulfate scavenger.

Emergency Procedures
ScenarioImmediate Action
Skin Contact Do not scrub. Wash gently with soap and water for 15 mins.[1][3] Scrubbing drives the alkylator deeper into the dermis.
Eye Contact Flush with water for 15 mins.[1][3][4][10] Seek immediate ophthalmological support.
Spill (Solid) Cover with wet paper towels to prevent dust. Scoop into a bag. Treat surface with 10% Thiosulfate solution.
Spill (Liquid) Absorb with vermiculite.[4] Treat the waste container with Thiosulfate/NaOH as described above.
References
  • Thermo Fisher Scientific. (2025). Safety Data Sheet: 2-Chloroethanesulfonyl chloride. Retrieved from .

  • National Institutes of Health (NIH). (n.d.). Evaluation of methods for destruction of some alkylating agents. PubMed. Retrieved from .

  • United Nations Office on Drugs and Crime (UNODC). (n.d.). Guidelines for the Safe Handling and Disposal of Chemicals. Retrieved from .

  • Yale Environmental Health & Safety. (n.d.). Drain Disposal of Chemicals. Retrieved from .

  • Santa Cruz Biotechnology. (n.d.). 2-Chloroethyl ethyl sulfide Safety Data Sheet. Retrieved from .

Sources

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